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Compound of Interest

Compound Name: 4-Chloro-2,6-dimethylquinoline

Cat. No.: B3031691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Chloro-2,6-dimethylquinoline, a

substituted quinoline of significant interest in medicinal chemistry and synthetic organic

chemistry. We will delve into its fundamental properties, established synthesis protocols, and its

role as a versatile building block in the development of novel therapeutic agents.

Core Identifiers and Chemical Structure
4-Chloro-2,6-dimethylquinoline is a heterocyclic aromatic compound. Its structure features a

quinoline core, which is a bicyclic system composed of a benzene ring fused to a pyridine ring.

This core is substituted with a chlorine atom at the 4-position and methyl groups at the 2- and

6-positions.
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Identifier Value Source

CAS Number 6270-08-2

Molecular Formula C₁₁H₁₀ClN

Molecular Weight 191.66 g/mol

IUPAC Name 4-chloro-2,6-dimethylquinoline N/A

Canonical SMILES Cc1ccc2nc(C)cc(Cl)c2c1

InChI

1S/C11H10ClN/c1-7-3-4-11-

9(5-7)10(12)6-8(2)13-11/h3-

6H,1-2H3

Physical Form Solid

dot digraph "4_Chloro_2_6_dimethylquinoline" { graph [layout=neato, overlap=false,

splines=true, size="7.6,5", ratio=fill]; node [shape=plaintext]; a [label=""]; b [label=""]; c

[label=""]; d [label=""]; e [label=""]; f [label=""]; g [label=""]; h [label=""]; i [label=""]; j [label=""]; k

[label=""]; l [label=""]; m [label=""]; n [label=""]; o [label=""]; p [label=""]; q [label=""]; r [label=""];

s [label=""]; t [label=""]; u [label=""]; v [label=""]; w [label=""]; x [label=""]; y [label=""]; z [label=""];

a1 [label=""]; b1 [label=""]; c1 [label=""]; d1 [label=""]; e1 [label=""]; f1 [label=""]; g1 [label=""]; h1

[label=""]; i1 [label=""]; j1 [label=""]; k1 [label=""]; l1 [label=""]; m1 [label=""]; n1 [label=""]; o1

[label=""]; p1 [label=""]; q1 [label=""]; r1 [label=""]; s1 [label=""]; t1 [label=""]; u1 [label=""]; v1

[label=""]; w1 [label=""]; x1 [label=""]; y1 [label=""]; z1 [label=""]; a2 [label=""]; b2 [label=""]; c2

[label=""]; d2 [label=""]; e2 [label=""]; f2 [label=""]; g2 [label=""]; h2 [label=""]; i2 [label=""]; j2

[label=""]; k2 [label=""]; l2 [label=""]; m2 [label=""]; n2 [label=""]; o2 [label=""]; p2 [label=""]; q2

[label=""]; r2 [label=""]; s2 [label=""]; t2 [label=""]; u2 [label=""]; v2 [label=""]; w2 [label=""]; x2

[label=""]; y2 [label=""]; z2 [label=""]; a3 [label=""]; b3 [label=""]; c3 [label=""]; d3 [label=""]; e3

[label=""]; f3 [label=""]; g3 [label=""]; h3 [label=""]; i3 [label=""]; j3 [label=""]; k3 [label=""]; l3

[label=""]; m3 [label=""]; n3 [label=""]; o3 [label=""]; p3 [label=""]; q3 [label=""]; r3 [label=""]; s3

[label=""]; t3 [label=""]; u3 [label=""]; v3 [label=""]; w3 [label=""]; x3 [label=""]; y3 [label=""]; z3

[label=""]; a4 [label=""]; b4 [label=""]; c4 [label=""]; d4 [label=""]; e4 [label=""]; f4 [label=""]; g4

[label=""]; h4 [label=""]; i4 [label=""]; j4 [label=""]; k4 [label=""]; l4 [label=""]; m4 [label=""]; n4

[label=""]; o4 [label=""]; p4 [label=""]; q4 [label=""]; r4 [label=""]; s4 [label=""]; t4 [label=""]; u4

[label=""]; v4 [label=""]; w4 [label=""]; x4 [label=""]; y4 [label=""]; z4 [label=""]; a5 [label=""]; b5
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[label=""]; c5 [label=""]; d5 [label=""]; e5 [label=""]; f5 [label=""]; g5 [label=""]; h5 [label=""]; i5

[label=""]; j5 [label=""]; k5 [label=""]; l5 [label=""]; m5 [label=""]; n5 [label=""]; o5 [label=""]; p5

[label=""]; q5 [label=""]; r5 [label=""]; s5 [label=""]; t5 [label=""]; u5 [label=""]; v5 [label=""]; w5

[label=""]; x5 [label=""]; y5 [label=""]; z5 [label=""]; a6 [label=""]; b6 [label=""]; c6 [label=""]; d6

[label=""]; e6 [label=""]; f6 [label=""]; g6 [label=""]; h6 [label=""]; i6 [label=""]; j6 [label=""]; k6

[label=""]; l6 [label=""]; m6 [label=""]; n6 [label=""]; o6 [label=""]; p6 [label=""]; q6 [label=""]; r6

[label=""]; s6 [label=""]; t6 [label=""]; u6 [label=""]; v6 [label=""]; w6 [label=""]; x6 [label=""]; y6

[label=""]; z6 [label=""]; a7 [label=""]; b7 [label=""]; c7 [label=""]; d7 [label=""]; e7 [label=""]; f7

[label=""]; g7 [label=""]; h7 [label=""]; i7 [label=""]; j7 [label=""]; k7 [label=""]; l7 [label=""]; m7

[label=""]; n7 [label=""]; o7 [label=""]; p7 [label=""]; q7 [label=""]; r7 [label=""]; s7 [label=""]; t7

[label=""]; u7 [label=""]; v7 [label=""]; w7 [label=""]; x7 [label=""]; y7 [label=""]; z7 [label=""]; a8

[label=""]; b8 [label=""]; c8 [label=""]; d8 [label=""]; e8 [label=""]; f8 [label=""]; g8 [label=""]; h8

[label=""]; i8 [label=""]; j8 [label=""]; k8 [label=""]; l8 [label=""]; m8 [label=""]; n8 [label=""]; o8

[label=""]; p8 [label=""]; q8 [label=""]; r8 [label=""]; s8 [label=""]; t8 [label=""]; u8 [label=""]; v8

[label=""]; w8 [label=""]; x8 [label=""]; y8 [label=""]; z8 [label=""]; a9 [label=""]; b9 [label=""]; c9

[label=""]; d9 [label=""]; e9 [label=""]; f9 [label=""]; g9 [label=""]; h9 [label=""]; i9 [label=""]; j9

[label=""]; k9 [label=""]; l9 [label=""]; m9 [label=""]; n9 [label=""]; o9 [label=""]; p9 [label=""]; q9

[label=""]; r9 [label=""]; s9 [label=""]; t9 [label=""]; u9 [label=""]; v9 [label=""]; w9 [label=""]; x9

[label=""]; y9 [label=""]; z9 [label=""]; aa [label=""]; ab [label=""]; ac [label=""]; ad [label=""]; ae

[label=""]; af [label=""]; ag [label=""]; ah [label=""]; ai [label=""]; aj [label=""]; ak [label=""]; al

[label=""]; am [label=""]; an [label=""]; ao [label=""]; ap [label=""]; aq [label=""]; ar [label=""]; as

[label=""]; at [label=""]; au [label=""]; av [label=""]; aw [label=""]; ax [label=""]; ay [label=""]; az

[label=""]; ba [label=""]; bb [label=""]; bc [label=""]; bd [label=""]; be [label=""]; bf [label=""]; bg

[label=""]; bh [label=""]; bi [label=""]; bj [label=""]; bk [label=""]; bl [label=""]; bm [label=""]; bn

[label=""]; bo [label=""]; bp [label=""]; bq [label=""]; br [label=""]; bs [label=""]; bt [label=""]; bu

[label=""]; bv [label=""]; bw [label=""]; bx [label=""]; by [label=""]; bz [label=""]; ca [label=""]; cb

[label=""]; cc [label=""]; cd [label=""]; ce [label=""]; cf [label=""]; cg [label=""]; ch [label=""]; ci

[label=""]; cj [label=""]; ck [label=""]; cl [label=""]; cm [label=""]; cn [label=""]; co [label=""]; cp

[label=""]; cq [label=""]; cr [label=""]; cs [label=""]; ct [label=""]; cu [label=""]; cv [label=""]; cw

[label=""]; cx [label=""]; cy [label=""]; cz [label=""]; da [label=""]; db [label=""]; dc [label=""]; dd

[label=""]; de [label=""]; df [label=""]; dg [label=""]; dh [label=""]; di [label=""]; dj [label=""]; dk

[label=""]; dl [label=""]; dm [label=""]; dn [label=""]; do [label=""]; dp [label=""]; dq [label=""]; dr

[label=""]; ds [label=""]; dt [label=""]; du [label=""]; dv [label=""]; dw [label=""]; dx [label=""]; dy

[label=""]; dz [label=""]; ea [label=""]; eb [label=""]; ec [label=""]; ed [label=""]; ee [label=""]; ef

[label=""]; eg [label=""]; eh [label=""]; ei [label=""]; ej [label=""]; ek [label=""]; el [label=""]; em
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[label=""]; en [label=""]; eo [label=""]; ep [label=""]; eq [label=""]; er [label=""]; es [label=""]; et

[label=""]; eu [label=""]; ev [label=""]; ew [label=""]; ex [label=""]; ey [label=""]; ez [label=""]; fa

[label=""]; fb [label=""]; fc [label=""]; fd [label=""]; fe [label=""]; ff [label=""]; fg [label=""]; fh

[label=""]; fi [label=""]; fj [label=""]; fk [label=""]; fl [label=""]; fm [label=""]; fn [label=""]; fo

[label=""]; fp [label=""]; fq [label=""]; fr [label=""]; fs [label=""]; ft [label=""]; fu [label=""]; fv

[label=""]; fw [label=""]; fx [label=""]; fy [label=""]; fz [label=""]; ga [label=""]; gb [label=""]; gc

[label=""]; gd [label=""]; ge [label=""]; gf [label=""]; gg [label=""]; gh [label=""]; gi [label=""]; gj

[label=""]; gk [label=""]; gl [label=""]; gm [label=""]; gn [label=""]; go [label=""]; gp [label=""]; gq

[label=""]; gr [label=""]; gs [label=""]; gt [label=""]; gu [label=""]; gv [label=""]; gw [label=""]; gx

[label=""]; gy [label=""]; gz [label=""]; ha [label=""]; hb [label=""]; hc [label=""]; hd [label=""]; he

[label=""]; hf [label=""]; hg [label=""]; hh [label=""]; hi [label=""]; hj [label=""]; hk [label=""]; hl

[label=""]; hm [label=""]; hn [label=""]; ho [label=""]; hp [label=""]; hq [label=""]; hr [label=""]; hs

[label=""]; ht [label=""]; hu [label=""]; hv [label=""]; hw [label=""]; hx [label=""]; hy [label=""]; hz

[label=""]; ia [label=""]; ib [label=""]; ic [label=""]; id [label=""]; ie [label=""]; if [label=""]; ig

[label=""]; ih [label=""]; ii [label=""]; ij [label=""]; ik [label=""]; il [label=""]; im [label=""]; in

[label=""]; io [label=""]; ip [label=""]; iq [label=""]; ir [label=""]; is [label=""]; it [label=""]; iu

[label=""]; iv [label=""]; iw [label=""]; ix [label=""]; iy [label=""]; iz [label=""]; ja [label=""]; jb

[label=""]; jc [label=""]; jd [label=""]; je [label=""]; jf [label=""]; jg [label=""]; jh [label=""]; ji

[label=""]; jj [label=""]; jk [label=""]; jl [label=""]; jm [label=""]; jn [label=""]; jo [label=""]; jp

[label=""]; jq [label=""]; jr [label=""]; js [label=""]; jt [label=""]; ju [label=""]; jv [label=""]; jw

[label=""]; jx [label=""]; jy [label=""]; jz [label=""]; ka [label=""]; kb [label=""]; kc [label=""]; kd

[label=""]; ke [label=""]; kf [label=""]; kg [label=""]; kh [label=""]; ki [label=""]; kj [label=""]; kk

[label=""]; kl [label=""]; km [label=""]; kn [label=""]; ko [label=""]; kp [label=""]; kq [label=""]; kr

[label=""]; ks [label=""]; kt [label=""]; ku [label=""]; kv [label=""]; kw [label=""]; kx [label=""]; ky

[label=""]; kz [label=""]; la [label=""]; lb [label=""]; lc [label=""]; ld [label=""]; le [label=""]; lf

[label=""]; lg [label=""]; lh [label=""]; li [label=""]; lj [label=""]; lk [label=""]; ll [label=""]; lm

[label=""]; ln [label=""]; lo [label=""]; lp [label=""]; lq [label=""]; lr [label=""]; ls [label=""]; lt

[label=""]; lu [label=""]; lv [label=""]; lw [label=""]; lx [label=""]; ly [label=""]; lz [label=""]; ma

[label=""]; mb [label=""]; mc [label=""]; md [label=""]; me [label=""]; mf [label=""]; mg [label=""];

mh [label=""]; mi [label=""]; mj [label=""]; mk [label=""]; ml [label=""]; mm [label=""]; mn

[label=""]; mo [label=""]; mp [label=""]; mq [label=""]; mr [label=""]; ms [label=""]; mt [label=""];

mu [label=""]; mv [label=""]; mw [label=""]; mx [label=""]; my [label=""]; mz [label=""]; na

[label=""]; nb [label=""]; nc [label=""]; nd [label=""]; ne [label=""]; nf [label=""]; ng [label=""]; nh

[label=""]; ni [label=""]; nj [label=""]; nk [label=""]; nl [label=""]; nm [label=""]; nn [label=""]; no

[label=""]; np [label=""]; nq [label=""]; nr [label=""]; ns [label=""]; nt [label=""]; nu [label=""]; nv
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[label=""]; nw [label=""]; nx [label=""]; ny [label=""]; nz [label=""]; oa [label=""]; ob [label=""]; oc

[label=""]; od [label=""]; oe [label=""]; of [label=""]; og [label=""]; oh [label=""]; oi [label=""]; oj

[label=""]; ok [label=""]; ol [label=""]; om [label=""]; on [label=""]; oo [label=""]; op [label=""]; oq

[label=""]; or [label=""]; os [label=""]; ot [label=""]; ou [label=""]; ov [label=""]; ow [label=""]; ox

[label=""]; oy [label=""]; oz [label=""]; pa [label=""]; pb [label=""]; pc [label=""]; pd [label=""]; pe

[label=""]; pf [label=""]; pg [label=""]; ph [label=""]; pi [label=""]; pj [label=""]; pk [label=""]; pl

[label=""]; pm [label=""]; pn [label=""]; po [label=""]; pp [label=""]; pq [label=""]; pr [label=""]; ps

[label=""]; pt [label=""]; pu [label=""]; pv [label=""]; pw [label=""]; px [label=""]; py [label=""]; pz

[label=""]; qa [label=""]; qb [label=""]; qc [label=""]; qd [label=""]; qe [label=""]; qf [label=""]; qg

[label=""]; qh [label=""]; qi [label=""]; qj [label=""]; qk [label=""]; ql [label=""]; qm [label=""]; qn

[label=""]; qo [label=""]; qp [label=""]; qq [label=""]; qr [label=""]; qs [label=""]; qt [label=""]; qu

[label=""]; qv [label=""]; qw [label=""]; qx [label=""]; qy [label=""]; qz [label=""]; ra [label=""]; rb

[label=""]; rc [label=""]; rd [label=""]; re [label=""]; rf [label=""]; rg [label=""]; rh [label=""]; ri

[label=""]; rj [label=""]; rk [label=""]; rl [label=""]; rm [label=""]; rn [label=""]; ro [label=""]; rp

[label=""]; rq [label=""]; rr [label=""]; rs [label=""]; rt [label=""]; ru [label=""]; rv [label=""]; rw

[label=""]; rx [label=""]; ry [label=""]; rz [label=""]; sa [label=""]; sb [label=""]; sc [label=""]; sd

[label=""]; se [label=""]; sf [label=""]; sg [label=""]; sh [label=""]; si [label=""]; sj [label=""]; sk

[label=""]; sl [label=""]; sm [label=""]; sn [label=""]; so [label=""]; sp [label=""]; sq [label=""]; sr

[label=""]; ss [label=""]; st [label=""]; su [label=""]; sv [label=""]; sw [label=""]; sx [label=""]; sy

[label=""]; sz [label=""]; ta [label=""]; tb [label=""]; tc [label=""]; td [label=""]; te [label=""]; tf

[label=""]; tg [label=""]; th [label=""]; ti [label=""]; tj [label=""]; tk [label=""]; tl [label=""]; tm

[label=""]; tn [label=""]; to [label=""]; tp [label=""]; tq [label=""]; tr [label=""]; ts [label=""]; tt

[label=""]; tu [label=""]; tv [label=""]; tw [label=""]; tx [label=""]; ty [label=""]; tz [label=""]; ua

[label=""]; ub [label=""]; uc [label=""]; ud [label=""]; ue [label=""]; uf [label=""]; ug [label=""]; uh

[label=""]; ui [label=""]; uj [label=""]; uk [label=""]; ul [label=""]; um [label=""]; un [label=""]; uo

[label=""]; up [label=""]; uq [label=""]; ur [label=""]; us [label=""]; ut [label=""]; uu [label=""]; uv

[label=""]; uw [label=""]; ux [label=""]; uy [label=""]; uz [label=""]; va [label=""]; vb [label=""]; vc

[label=""]; vd [label=""]; ve [label=""]; vf [label=""]; vg [label=""]; vh [label=""]; vi [label=""]; vj

[label=""]; vk [label=""]; vl [label=""]; vm [label=""]; vn [label=""]; vo [label=""]; vp [label=""]; vq

[label=""]; vr [label=""]; vs [label=""]; vt [label=""]; vu [label=""]; vv [label=""]; vw [label=""]; vx

[label=""]; vy [label=""]; vz [label=""]; wa [label=""]; wb [label=""]; wc [label=""]; wd [label=""]; we

[label=""]; wf [label=""]; wg [label=""]; wh [label=""]; wi [label=""]; wj [label=""]; wk [label=""]; wl

[label=""]; wm [label=""]; wn [label=""]; wo [label=""]; wp [label=""]; wq [label=""]; wr [label=""];

ws [label=""]; wt [label=""]; wu [label=""]; wv [label=""]; ww [label=""]; wx [label=""]; wy [label=""];

wz [label=""]; xa [label=""]; xb [label=""]; xc [label=""]; xd [label=""]; xe [label=""]; xf [label=""]; xg
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[label=""]; xh [label=""]; xi [label=""]; xj [label=""]; xk [label=""]; xl [label=""]; xm [label=""]; xn

[label=""]; xo [label=""]; xp [label=""]; xq [label=""]; xr [label=""]; xs [label=""]; xt [label=""]; xu

[label=""]; xv [label=""]; xw [label=""]; xx [label=""]; xy [label=""]; xz [label=""]; ya [label=""]; yb

[label=""]; yc [label=""]; yd [label=""]; ye [label=""]; yf [label=""]; yg [label=""]; yh [label=""]; yi

[label=""]; yj [label=""]; yk [label=""]; yl [label=""]; ym [label=""]; yn [label=""]; yo [label=""]; yp

[label=""]; yq [label=""]; yr [label=""]; ys [label=""]; yt [label=""]; yu [label=""]; yv [label=""]; yw

[label=""]; yx [label=""]; yy [label=""]; yz [label=""]; za [label=""]; zb [label=""]; zc [label=""]; zd

[label=""]; ze [label=""]; zf [label=""]; zg [label=""]; zh [label=""]; zi [label=""]; zj [label=""]; zk

[label=""]; zl [label=""]; zm [label=""]; zn [label=""]; zo [label=""]; zp [label=""]; zq [label=""]; zr

[label=""]; zs [label=""]; zt [label=""]; zu [label=""]; zv [label=""]; zw [label=""]; zx [label=""]; zy

[label=""]; zz [label=""]; a0 [label=""]; b0 [label=""]; c0 [label=""]; d0 [label=""]; e0 [label=""]; f0

[label=""]; g0 [label=""]; h0 [label=""]; i0 [label=""]; j0 [label=""]; k0 [label=""]; l0 [label=""]; m0

[label=""]; n0 [label=""]; o0 [label=""]; p0 [label=""]; q0 [label=""]; r0 [label=""]; s0 [label=""]; t0

[label=""]; u0 [label=""]; v0 [label=""]; w0 [label=""]; x0 [label=""]; y0 [label=""]; z0 [label=""]; a11

[label=""]; b11 [label=""]; c11 [label=""]; d11 [label=""]; e11 [label=""]; f11 [label=""]; g11

[label=""]; h11 [label=""]; i11 [label=""]; j11 [label=""]; k11 [label=""]; l11 [label=""]; m11

[label=""]; n11 [label=""]; o11 [label=""]; p11 [label=""]; q11 [label=""]; r11 [label=""]; s11

[label=""]; t11 [label=""]; u11 [label=""]; v11 [label=""]; w11 [label=""]; x11 [label=""]; y11

[label=""]; z11 [label=""]; a21 [label=""]; b21 [label=""]; c21 [label=""]; d21 [label=""]; e21

[label=""]; f21 [label=""]; g21 [label=""]; h21 [label=""]; i21 [label=""]; j21 [label=""]; k21 [label=""];

l21 [label=""]; m21 [label=""]; n21 [label=""]; o21 [label=""]; p21 [label=""]; q21 [label=""]; r21

[label=""]; s21 [label=""]; t21 [label=""]; u21 [label=""]; v21 [label=""]; w21 [label=""]; x21

[label=""]; y21 [label=""]; z21 [label=""]; a31 [label=""]; b31 [label=""]; c31 [label=""]; d31

[label=""]; e31 [label=""]; f31 [label=""]; g31 [label=""]; h31 [label=""]; i31 [label=""]; j31 [label=""];

k31 [label=""]; l31 [label=""]; m31 [label=""]; n31 [label=""]; o31 [label=""]; p31 [label=""]; q31

[label=""]; r31 [label=""]; s31 [label=""]; t31 [label=""]; u31 [label=""]; v31 [label=""]; w31

[label=""]; x31 [label=""]; y31 [label=""]; z31 [label=""]; a41 [label=""]; b41 [label=""]; c41

[label=""]; d41 [label=""]; e41 [label=""]; f41 [label=""]; g41 [label=""]; h41 [label=""]; i41

[label=""]; j41 [label=""]; k41 [label=""]; l41 [label=""]; m41 [label=""]; n41 [label=""]; o41

[label=""]; p41 [label=""]; q41 [label=""]; r41 [label=""]; s41 [label=""]; t41 [label=""]; u41

[label=""]; v41 [label=""]; w41 [label=""]; x41 [label=""]; y41 [label=""]; z41 [label=""]; a51

[label=""]; b51 [label=""]; c51 [label=""]; d51 [label=""]; e51 [label=""]; f51 [label=""]; g51

[label=""]; h51 [label=""]; i51 [label=""]; j51 [label=""]; k51 [label=""]; l51 [label=""]; m51

[label=""]; n51 [label=""]; o51 [label=""]; p51 [label=""]; q51 [label=""]; r51 [label=""]; s51

[label=""]; t51 [label=""]; u51 [label=""]; v51 [label=""]; w51 [label=""]; x51 [label=""]; y51
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[label=""]; z51 [label=""]; a61 [label=""]; b61 [label=""]; c61 [label=""]; d61 [label=""]; e61

[label=""]; f61 [label=""]; g61 [label=""]; h61 [label=""]; i61 [label=""]; j61 [label=""]; k61 [label=""];

l61 [label=""]; m61 [label=""]; n61 [label=""]; o61 [label=""]; p61 [label=""]; q61 [label=""]; r61

[label=""]; s61 [label=""]; t61 [label=""]; u61 [label=""]; v61 [label=""]; w61 [label=""]; x61

[label=""]; y61 [label=""]; z61 [label=""]; a71 [label=""]; b71 [label=""]; c71 [label=""]; d71

[label=""]; e71 [label=""]; f71 [label=""]; g71 [label=""]; h71 [label=""]; i71 [label=""]; j71 [label=""];

k71 [label=""]; l71 [label=""]; m71 [label=""]; n71 [label=""]; o71 [label=""]; p71 [label=""]; q71

[label=""]; r71 [label=""]; s71 [label=""]; t71 [label=""]; u71 [label=""]; v71 [label=""]; w71

[label=""]; x71 [label=""]; y71 [label=""]; z71 [label=""]; a81 [label=""]; b81 [label=""]; c81

[label=""]; d81 [label=""]; e81 [label=""]; f81 [label=""]; g81 [label=""]; h81 [label=""]; i81

[label=""]; j81 [label=""]; k81 [label=""]; l81 [label=""]; m81 [label=""]; n81 [label=""]; o81

[label=""]; p81 [label=""]; q81 [label=""]; r81 [label=""]; s81 [label=""]; t81 [label=""]; u81

[label=""]; v81 [label=""]; w81 [label=""]; x81 [label=""]; y81 [label=""]; z81 [label=""]; a91

[label=""]; b91 [label=""]; c91 [label=""]; d91 [label=""]; e91 [label=""]; f91 [label=""]; g91

[label=""]; h91 [label=""]; i91 [label=""]; j91 [label=""]; k91 [label=""]; l91 [label=""]; m91

[label=""]; n91 [label=""]; o91 [label=""]; p91 [label=""]; q91 [label=""]; r91 [label=""]; s91

[label=""]; t91 [label=""]; u91 [label=""]; v91 [label=""]; w91 [label=""]; x91 [label=""]; y91

[label=""]; z91 [label=""]; a01 [label=""]; b01 [label=""]; c01 [label=""]; d01 [label=""]; e01

[label=""]; f01 [label=""]; g01 [label=""]; h01 [label=""]; i01 [label=""]; j01 [label=""]; k01 [label=""];

l01 [label=""]; m01 [label=""]; n01 [label=""]; o01 [label=""]; p01 [label=""]; q01 [label=""]; r01

[label=""]; s01 [label=""]; t01 [label=""]; u01 [label=""]; v01 [label=""]; w01 [label=""]; x01

[label=""]; y01 [label=""]; z01 [label=""]; a12 [label=""]; b12 [label=""]; c12 [label=""]; d12

[label=""]; e12 [label=""]; f12 [label=""]; g12 [label=""]; h12 [label=""]; i12 [label=""]; j12 [label=""];

k12 [label=""]; l12 [label=""]; m12 [label=""]; n12 [label=""]; o12 [label=""]; p12 [label=""]; q12

[label=""]; r12 [label=""]; s12 [label=""]; t12 [label=""]; u12 [label=""]; v12 [label=""]; w12

[label=""]; x12 [label=""]; y12 [label=""]; z12 [label=""]; a22 [label=""]; b22 [label=""]; c22

[label=""]; d22 [label=""]; e22 [label=""]; f22 [label=""]; g22 [label=""]; h22 [label=""]; i22

[label=""]; j22 [label=""]; k22 [label=""]; l22 [label=""]; m22 [label=""]; n22 [label=""]; o22

[label=""]; p22 [label=""]; q22 [label=""]; r22 [label=""]; s22 [label=""]; t22 [label=""]; u22

[label=""]; v22 [label=""]; w22 [label=""]; x22 [label=""]; y22 [label=""]; z22 [label=""]; a32

[label=""]; b32 [label=""]; c32 [label=""]; d32 [label=""]; e32 [label=""]; f32 [label=""]; g32

[label=""]; h32 [label=""]; i32 [label=""]; j32 [label=""]; k32 [label=""]; l32 [label=""]; m32

[label=""]; n32 [label=""]; o32 [label=""]; p32 [label=""]; q32 [label=""]; r32 [label=""]; s32

[label=""]; t32 [label=""]; u32 [label=""]; v32 [label=""]; w32 [label=""]; x32 [label=""]; y32

[label=""]; z32 [label=""]; a42 [label=""]; b42 [label=""]; c42 [label=""]; d42 [label=""]; e42
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[label=""]; f42 [label=""]; g42 [label=""]; h42 [label=""]; i42 [label=""]; j42 [label=""]; k42 [label=""];

l42 [label=""]; m42 [label=""]; n42 [label=""]; o42 [label=""]; p42 [label=""]; q42 [label=""]; r42

[label=""]; s42 [label=""]; t42 [label=""]; u42 [label=""]; v42 [label=""]; w42 [label=""]; x42

[label=""]; y42 [label=""]; z42 [label=""]; a52 [label=""]; b52 [label=""]; c52 [label=""]; d52

[label=""]; e52 [label=""]; f52 [label=""]; g52 [label=""]; h52 [label=""]; i52 [label=""]; j52 [label=""];

k52 [label=""]; l52 [label=""]; m52 [label=""]; n52 [label=""]; o52 [label=""]; p52 [label=""]; q52

[label=""]; r52 [label=""]; s52 [label=""]; t52 [label=""]; u52 [label=""]; v52 [label=""]; w52

[label=""]; x52 [label=""]; y52 [label=""]; z52 [label=""]; a62 [label=""]; b62 [label=""]; c62

[label=""]; d62 [label=""]; e62 [label=""]; f62 [label=""]; g62 [label=""]; h62 [label=""]; i62

[label=""]; j62 [label=""]; k62 [label=""]; l62 [label=""]; m62 [label=""]; n62 [label=""]; o62

[label=""]; p62 [label=""]; q62 [label=""]; r62 [label=""]; s62 [label=""]; t62 [label=""]; u62

[label=""]; v62 [label=""]; w62 [label=""]; x62 [label=""]; y62 [label=""]; z62 [label=""]; a72

[label=""]; b72 [label=""]; c72 [label=""]; d72 [label=""]; e72 [label=""]; f72 [label=""]; g72

[label=""]; h72 [label=""]; i72 [label=""]; j72 [label=""]; k72 [label=""]; l72 [label=""]; m72

[label=""]; n72 [label=""]; o72 [label=""]; p72 [label=""]; q72 [label=""]; r72 [label=""]; s72

[label=""]; t72 [label=""]; u72 [label=""]; v72 [label=""]; w72 [label=""]; x72 [label=""]; y72

[label=""]; z72 [label=""]; a82 [label=""]; b82 [label=""]; c82 [label=""]; d82 [label=""]; e82

[label=""]; f82 [label=""]; g82 [label=""]; h82 [label=""]; i82 [label=""]; j82 [label=""]; k82 [label=""];

l82 [label=""]; m82 [label=""]; n82 [label=""]; o82 [label=""]; p82 [label=""]; q82 [label=""]; r82

[label=""]; s82 [label=""]; t82 [label=""]; u82 [label=""]; v82 [label=""]; w82 [label=""]; x82

[label=""]; y82 [label=""]; z82 [label=""]; a92 [label=""]; b92 [label=""]; c92 [label=""]; d92

[label=""]; e92 [label=""]; f92 [label=""]; g92 [label=""]; h92 [label=""]; i92 [label=""]; j92 [label=""];

k92 [label=""]; l92 [label=""]; m92 [label=""]; n92 [label=""]; o92 [label=""]; p92 [label=""]; q92

[label=""]; r92 [label=""]; s92 [label=""]; t92 [label=""]; u92 [label=""]; v92 [label=""]; w92

[label=""]; x92 [label=""]; y92 [label=""]; z92 [label=""]; a02 [label=""]; b02 [label=""]; c02

[label=""]; d02 [label=""]; e02 [label=""]; f02 [label=""]; g02 [label=""]; h02 [label=""]; i02

[label=""]; j02 [label=""]; k02 [label=""]; l02 [label=""]; m02 [label=""]; n02 [label=""]; o02

[label=""]; p02 [label=""]; q02 [label=""]; r02 [label=""]; s02 [label=""]; t02 [label=""]; u02

[label=""]; v02 [label=""]; w02 [label=""]; x02 [label=""]; y02 [label=""]; z02 [label=""]; a13

[label=""]; b13 [label=""]; c13 [label=""]; d13 [label=""]; e13 [label=""]; f13 [label=""]; g13

[label=""]; h13 [label=""]; i13 [label=""]; j13 [label=""]; k13 [label=""]; l13 [label=""]; m13

[label=""]; n13 [label=""]; o13 [label=""]; p13 [label=""]; q13 [label=""]; r13 [label=""]; s13

[label=""]; t13 [label=""]; u13 [label=""]; v13 [label=""]; w13 [label=""]; x13 [label=""]; y13

[label=""]; z13 [label=""]; a23 [label=""]; b23 [label=""]; c23 [label=""]; d23 [label=""]; e23

[label=""]; f23 [label=""]; g23 [label=""]; h23 [label=""]; i23 [label=""]; j23 [label=""]; k23 [label=""];
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l23 [label=""]; m23 [label=""]; n23 [label=""]; o23 [label=""]; p23 [label=""]; q23 [label=""]; r23

[label=""]; s23 [label=""]; t23 [label=""]; u23 [label=""]; v23 [label=""]; w23 [label=""]; x23

[label=""]; y23 [label=""]; z23 [label=""]; a33 [label=""]; b33 [label=""]; c33 [label=""]; d33

[label=""]; e33 [label=""]; f33 [label=""]; g33 [label=""]; h33 [label=""]; i33 [label=""]; j33 [label=""];

k33 [label=""]; l33 [label=""]; m33 [label=""]; n33 [label=""]; o33 [label=""]; p33 [label=""]; q33

[label=""]; r33 [label=""]; s33 [label=""]; t33 [label=""]; u33 [label=""]; v33 [label=""]; w33

[label=""]; x33 [label=""]; y33 [label=""]; z33 [label=""]; a43 [label=""]; b43 [label=""]; c43

[label=""]; d43 [label=""]; e43 [label=""]; f43 [label=""]; g43 [label=""]; h43 [label=""]; i43

[label=""]; j43 [label=""]; k43 [label=""]; l43 [label=""]; m43 [label=""]; n43 [label=""]; o43

[label=""]; p43 [label=""]; q43 [label=""]; r43 [label=""]; s43 [label=""]; t43 [label=""]; u43

[label=""]; v43 [label=""]; w43 [label=""]; x43 [label=""]; y43 [label=""]; z43 [label=""]; a53

[label=""]; b53 [label=""]; c53 [label=""]; d53 [label=""]; e53 [label=""]; f53 [label=""]; g53

[label=""]; h53 [label=""]; i53 [label=""]; j53 [label=""]; k53 [label=""]; l53 [label=""]; m53

[label=""]; n53 [label=""]; o53 [label=""]; p53 [label=""]; q53 [label=""]; r53 [label=""]; s53

[label=""]; t53 [label=""]; u53 [label=""]; v53 [label=""]; w53 [label=""]; x53 [label=""]; y53

[label=""]; z53 [label=""]; a63 [label=""]; b63 [label=""]; c63 [label=""]; d63 [label=""]; e63

[label=""]; f63 [label=""]; g63 [label=""]; h63 [label=""]; i63 [label=""]; j63 [label=""]; k63 [label=""];

l63 [label=""]; m63 [label=""]; n63 [label=""]; o63 [label=""]; p63 [label=""]; q63 [label=""]; r63

[label=""]; s63 [label=""]; t63 [label=""]; u63 [label=""]; v63 [label=""]; w63 [label=""]; x63

[label=""]; y63 [label=""]; z63 [label=""]; a73 [label=""]; b73 [label=""]; c73 [label=""]; d73

[label=""]; e73 [label=""]; f73 [label=""]; g73 [label=""]; h73 [label=""]; i73 [label=""]; j73 [label=""];

k73 [label=""]; l73 [label=""]; m73 [label=""]; n73 [label=""]; o73 [label=""]; p73 [label=""]; q73

[label=""]; r73 [label=""]; s73 [label=""]; t73 [label=""]; u73 [label=""]; v73 [label=""]; w73

[label=""]; x73 [label=""]; y73 [label=""]; z73 [label=""]; a83 [label=""]; b83 [label=""]; c83

[label=""]; d83 [label=""]; e83 [label=""]; f83 [label=""]; g83 [label=""]; h83 [label=""]; i83

[label=""]; j83 [label=""]; k83 [label=""]; l83 [label=""]; m83 [label=""]; n83 [label=""]; o83

[label=""]; p83 [label=""]; q83 [label=""]; r83 [label=""]; s83 [label=""]; t83 [label=""]; u83

[label=""]; v83 [label=""]; w83 [label=""]; x83 [label=""]; y83 [label=""]; z83 [label=""]; a93

[label=""]; b93 [label=""]; c93 [label=""]; d93 [label=""]; e93 [label=""]; f93 [label=""]; g93

[label=""]; h93 [label=""]; i93 [label=""]; j93 [label=""]; k93 [label=""]; l93 [label=""]; m93

[label=""]; n93 [label=""]; o93 [label=""]; p93 [label=""]; q93 [label=""]; r93 [label=""]; s93

[label=""]; t93 [label=""]; u93 [label=""]; v93 [label=""]; w93 [label=""]; x93 [label=""]; y93

[label=""]; z93 [label=""]; a03 [label=""]; b03 [label=""]; c03 [label=""]; d03 [label=""]; e03

[label=""]; f03 [label=""]; g03 [label=""]; h03 [label=""]; i03 [label=""]; j03 [label=""]; k03 [label=""];

l03 [label=""]; m03 [label=""]; n03 [label=""]; o03 [label=""]; p03 [label=""]; q03 [label=""]; r03
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[label=""]; s03 [label=""]; t03 [label=""]; u03 [label=""]; v03 [label=""]; w03 [label=""]; x03

[label=""]; y03 [label=""]; z03 [label=""]; a14 [label=""]; b14 [label=""]; c14 [label=""]; d14

[label=""]; e14 [label=""]; f14 [label=""]; g14 [label=""]; h14 [label=""]; i14 [label=""]; j14 [label=""];

k14 [label=""]; l14 [label=""]; m14 [label=""]; n14 [label=""]; o14 [label=""]; p14 [label=""]; q14

[label=""]; r14 [label=""]; s14 [label=""]; t14 [label=""]; u14 [label=""]; v14 [label=""]; w14

[label=""]; x14 [label=""]; y14 [label=""]; z14 [label=""]; a24 [label=""]; b24 [label=""]; c24

[label=""]; d24 [label=""]; e24 [label=""]; f24 [label=""]; g24 [label=""]; h24 [label=""]; i24

[label=""]; j24 [label=""]; k24 [label=""]; l24 [label=""]; m24 [label=""]; n24 [label=""]; o24

[label=""]; p24 [label=""]; q24 [label=""]; r24 [label=""]; s24 [label=""]; t24 [label=""]; u24

[label=""]; v24 [label=""]; w24 [label=""]; x24 [label=""]; y24 [label=""]; z24 [label=""]; a34

[label=""]; b34 [label=""]; c34 [label=""]; d34 [label=""]; e34 [label=""]; f34 [label=""]; g34

[label=""]; h34 [label=""]; i34 [label=""]; j34 [label=""]; k34 [label=""]; l34 [label=""]; m34

[label=""]; n34 [label=""]; o34 [label=""]; p34 [label=""]; q34 [label=""]; r34 [label=""]; s34

[label=""]; t34 [label=""]; u34 [label=""]; v34 [label=""]; w34 [label=""]; x34 [label=""]; y34

[label=""]; z34 [label=""]; a44 [label=""]; b44 [label=""]; c44 [label=""]; d44 [label=""]; e44

[label=""]; f44 [label=""]; g44 [label=""]; h44 [label=""]; i44 [label=""]; j44 [label=""]; k44 [label=""];

l44 [label=""]; m44 [label=""]; n44 [label=""]; o44 [label=""]; p44 [label=""]; q44 [label=""]; r44

[label=""]; s44 [label=""]; t44 [label=""]; u44 [label=""]; v44 [label=""]; w44 [label=""]; x44

[label=""]; y44 [label=""]; z44 [label=""]; a54 [label=""]; b54 [label=""]; c54 [label=""]; d54

[label=""]; e54 [label=""]; f54 [label=""]; g54 [label=""]; h54 [label=""]; i54 [label=""]; j54 [label=""];

k54 [label=""]; l54 [label=""]; m54 [label=""]; n54 [label=""]; o54 [label=""]; p54 [label=""]; q54

[label=""]; r54 [label=""]; s54 [label=""]; t54 [label=""]; u54 [label=""]; v54 [label=""]; w54

[label=""]; x54 [label=""]; y54 [label=""]; z54 [label=""]; a64 [label=""]; b64 [label=""]; c64

[label=""]; d64 [label=""]; e64 [label=""]; f64 [label=""]; g64 [label=""]; h64 [label=""]; i64

[label=""]; j64 [label=""]; k64 [label=""]; l64 [label=""]; m64 [label=""]; n64 [label=""]; o64

[label=""]; p64 [label=""]; q64 [label=""]; r64 [label=""]; s64 [label=""]; t64 [label=""]; u64

[label=""]; v64 [label=""]; w64 [label=""]; x64 [label=""]; y64 [label=""]; z64 [label=""]; a74

[label=""]; b74 [label=""]; c74 [label=""]; d74 [label=""]; e74 [label=""]; f74 [label=""]; g74

[label=""]; h74 [label=""]; i74 [label=""]; j74 [label=""]; k74 [label=""]; l74 [label=""]; m74

[label=""]; n74 [label=""]; o74 [label=""]; p74 [label=""]; q74 [label=""]; r74 [label=""]; s74

[label=""]; t74 [label=""]; u74 [label=""]; v74 [label=""]; w74 [label=""]; x74 [label=""]; y74

[label=""]; z74 [label=""]; a84 [label=""]; b84 [label=""]; c84 [label=""]; d84 [label=""]; e84

[label=""]; f84 [label=""]; g84 [label=""]; h84 [label=""]; i84 [label=""]; j84 [label=""]; k84 [label=""];

l84 [label=""]; m84 [label=""]; n84 [label=""]; o84 [label=""]; p84 [label=""]; q84 [label=""]; r84

[label=""]; s84 [label=""]; t84 [label=""]; u84 [label=""]; v84 [label=""]; w84 [label=""]; x84
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[label=""]; y84 [label=""]; z84 [label=""]; a94 [label=""]; b94 [label=""]; c94 [label=""]; d94

[label=""]; e94 [label=""]; f94 [label=""]; g94 [label=""]; h94 [label=""]; i94 [label=""]; j94 [label=""];

k94 [label=""]; l94 [label=""]; m94 [label=""]; n94 [label=""]; o94 [label=""]; p94 [label=""]; q94

[label=""]; r94 [label=""]; s94 [label=""]; t94 [label=""]; u94 [label=""]; v94 [label=""]; w94

[label=""]; x94 [label=""]; y94 [label=""]; z94 [label=""]; a04 [label=""]; b04 [label=""]; c04

[label=""]; d04 [label=""]; e04 [label=""]; f04 [label=""]; g04 [label=""]; h04 [label=""]; i04

[label=""]; j04 [label=""]; k04 [label=""]; l04 [label=""]; m04 [label=""]; n04 [label=""]; o04

[label=""]; p04 [label=""]; q04 [label=""]; r04 [label=""]; s04 [label=""]; t04 [label=""]; u04

[label=""]; v04 [label=""]; w04 [label=""]; x04 [label=""]; y04 [label=""]; z04 [label=""]; a15

[label=""]; b15 [label=""]; c15 [label=""]; d15 [label=""]; e15 [label=""]; f15 [label=""]; g15

[label=""]; h15 [label=""]; i15 [label=""]; j15 [label=""]; k15 [label=""]; l15 [label=""]; m15

[label=""]; n15 [label=""]; o15 [label=""]; p15 [label=""]; q15 [label=""]; r15 [label=""]; s15

[label=""]; t15 [label=""]; u15 [label=""]; v15 [label=""]; w15 [label=""]; x15 [label=""]; y15

[label=""]; z15 [label=""]; a25 [label=""]; b25 [label=""]; c25 [label=""]; d25 [label=""]; e25

[label=""]; f25 [label=""]; g25 [label=""]; h25 [label=""]; i25 [label=""]; j25 [label=""]; k25 [label=""];

l25 [label=""]; m25 [label=""]; n25 [label=""]; o25 [label=""]; p25 [label=""]; q25 [label=""]; r25

[label=""]; s25 [label=""]; t25 [label=""]; u25 [label=""]; v25 [label=""]; w25 [label=""]; x25

[label=""]; y25 [label=""]; z25 [label=""]; a35 [label=""]; b35 [label=""]; c35 [label=""]; d35

[label=""]; e35 [label=""]; f35 [label=""]; g35 [label=""]; h35 [label=""]; i35 [label=""]; j35 [label=""];

k35 [label=""]; l35 [label=""]; m35 [label=""]; n35 [label=""]; o35 [label=""]; p35 [label=""]; q35

[label=""]; r35 [label=""]; s35 [label=""]; t35 [label=""]; u35 [label=""]; v35 [label=""]; w35

[label=""]; x35 [label=""]; y35 [label=""]; z35 [label=""]; a45 [label=""]; b45 [label=""]; c45

[label=""]; d45 [label=""]; e45 [label=""]; f45 [label=""]; g45 [label=""]; h45 [label=""]; i45

[label=""]; j45 [label=""]; k45 [label=""]; l45 [label=""]; m45 [label=""]; n45 [label=""]; o45

[label=""]; p45 [label=""]; q45 [label=""]; r45 [label=""]; s45 [label=""]; t45 [label=""]; u45

[label=""]; v45 [label=""]; w45 [label=""]; x45 [label=""]; y45 [label=""]; z45 [label=""]; a55

[label=""]; b55 [label=""]; c55 [label=""]; d55 [label=""]; e55 [label=""]; f55 [label=""]; g55

[label=""]; h55 [label=""]; i55 [label=""]; j55 [label=""]; k55 [label=""]; l55 [label=""]; m55

[label=""]; n55 [label=""]; o55 [label=""]; p55 [label=""]; q55 [label=""]; r55 [label=""]; s55

[label=""]; t55 [label=""]; u55 [label=""]; v55 [label=""]; w55 [label=""]; x55 [label=""]; y55

[label=""]; z55 [label=""]; a65 [label=""]; b65 [label=""]; c65 [label=""]; d65 [label=""]; e65

[label=""]; f65 [label=""]; g65 [label=""]; h65 [label=""]; i65 [label=""]; j65 [label=""]; k65 [label=""];

l65 [label=""]; m65 [label=""]; n65 [label=""]; o65 [label=""]; p65 [label=""]; q65 [label=""]; r65

[label=""]; s65 [label=""]; t65 [label=""]; u65 [label=""]; v65 [label=""]; w65 [label=""]; x65

[label=""]; y65 [label=""]; z65 [label=""]; a75 [label=""]; b75 [label=""]; c75 [label=""]; d75
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[label=""]; e75 [label=""]; f75 [label=""]; g75 [label=""]; h75 [label=""]; i75 [label=""]; j75 [label=""];

k75 [label=""]; l75 [label=""]; m75 [label=""]; n75 [label=""]; o75 [label=""]; p75 [label=""]; q75

[label=""]; r75 [label=""]; s75 [label=""]; t75 [label=""]; u75 [label=""]; v75 [label=""]; w75

[label=""]; x75 [label=""]; y75 [label=""]; z75 [label=""]; a85 [label=""]; b85 [label=""]; c85

[label=""]; d85 [label=""]; e85 [label=""]; f85 [label=""]; g85 [label=""]; h85 [label=""]; i85

[label=""]; j85 [label=""]; k85 [label=""]; l85 [label=""]; m85 [label=""]; n85 [label=""]; o85

[label=""]; p85 [label=""]; q85 [label=""]; r85 [label=""]; s85 [label=""]; t85 [label=""]; u85

[label=""]; v85 [label=""]; w85 [label=""]; x85 [label=""]; y85 [label=""]; z85 [label=""]; a95

[label=""]; b95 [label=""]; c95 [label=""]; d95 [label=""]; e95 [label=""]; f95 [label=""]; g95

[label=""]; h95 [label=""]; i95 [label=""]; j95 [label=""]; k95 [label=""]; l95 [label=""]; m95

[label=""]; n95 [label=""]; o95 [label=""]; p95 [label=""]; q95 [label=""]; r95 [label=""]; s95

[label=""]; t95 [label=""]; u95 [label=""]; v95 [label=""]; w95 [label=""]; x95 [label=""]; y95

[label=""]; z95 [label=""]; a05 [label=""]; b05 [label=""]; c05 [label=""]; d05 [label=""]; e05

[label=""]; f05 [label=""]; g05 [label=""]; h05 [label=""]; i05 [label=""]; j05 [label=""]; k05 [label=""];

l05 [label=""]; m05 [label=""]; n05 [label=""]; o05 [label=""]; p05 [label=""]; q05 [label=""]; r05

[label=""]; s05 [label=""]; t05 [label=""]; u05 [label=""]; v05 [label=""]; w05 [label=""]; x05

[label=""]; y05 [label=""]; z05 [label=""]; a16 [label=""]; b16 [label=""]; c16 [label=""]; d16

[label=""]; e16 [label=""]; f16 [label=""]; g16 [label=""]; h16 [label=""]; i16 [label=""]; j16 [label=""];

k16 [label=""]; l16 [label=""]; m16 [label=""]; n16 [label=""]; o16 [label=""]; p16 [label=""]; q16

[label=""]; r16 [label=""]; s16 [label=""]; t16 [label=""]; u16 [label=""]; v16 [label=""]; w16

[label=""]; x16 [label=""]; y16 [label=""]; z16 [label=""]; a26 [label=""]; b26 [label=""]; c26

[label=""]; d26 [label=""]; e26 [label=""]; f26 [label=""]; g26 [label=""]; h26 [label=""]; i26

[label=""]; j26 [label=""]; k26 [label=""]; l26 [label=""]; m26 [label=""]; n26 [label=""]; o26

[label=""]; p26 [label=""]; q26 [label=""]; r26 [label=""]; s26 [label=""]; t26 [label=""]; u26

[label=""]; v26 [label=""]; w26 [label=""]; x26 [label=""]; y26 [label=""]; z26 [label=""]; a36

[label=""]; b36 [label=""]; c36 [label=""]; d36 [label=""]; e36 [label=""]; f36 [label=""]; g36

[label=""]; h36 [label=""]; i36 [label=""]; j36 [label=""]; k36 [label=""]; l36 [label=""]; m36

[label=""]; n36 [label=""]; o36 [label=""]; p36 [label=""]; q36 [label=""]; r36 [label=""]; s36

[label=""]; t36 [label=""]; u36 [label=""]; v36 [label=""]; w36 [label=""]; x36 [label=""]; y36

[label=""]; z36 [label=""]; a46 [label=""]; b46 [label=""]; c46 [label=""]; d46 [label=""]; e46

[label=""]; f46 [label=""]; g46 [label=""]; h46 [label=""]; i46 [label=""]; j46 [label=""]; k46 [label=""];

l46 [label=""]; m46 [label=""]; n46 [label=""]; o46 [label=""]; p46 [label=""]; q46 [label=""]; r46

[label=""]; s46 [label=""]; t46 [label=""]; u46 [label=""]; v46 [label=""]; w46 [label=""]; x46

[label=""]; y46 [label=""]; z46 [label=""]; a56 [label=""]; b56 [label=""]; c56 [label=""]; d56

[label=""]; e56 [label=""]; f56 [label=""]; g56 [label=""]; h56 [label=""]; i56 [label=""]; j56 [label=""];
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k56 [label=""]; l56 [label=""]; m56 [label=""]; n56 [label=""]; o56 [label=""]; p56 [label=""]; q56

[label=""]; r56 [label=""]; s56 [label=""]; t56 [label=""]; u56 [label=""]; v56 [label=""]; w56

[label=""]; x56 [label=""]; y56 [label=""]; z56 [label=""]; a66 [label=""]; b66 [label=""]; c66

[label=""]; d66 [label=""]; e66 [label=""]; f66 [label=""]; g66 [label=""]; h66 [label=""]; i66

[label=""]; j66 [label=""]; k66 [label=""]; l66 [label=""]; m66 [label=""]; n66 [label=""]; o66

[label=""]; p66 [label=""]; q66 [label=""]; r66 [label=""]; s66 [label=""]; t66 [label=""]; u66

[label=""]; v66 [label=""]; w66 [label=""]; x66 [label=""]; y66 [label=""]; z66 [label=""]; a76

[label=""]; b76 [label=""]; c76 [label=""]; d76 [label=""]; e76 [label=""]; f76 [label=""]; g76

[label=""]; h76 [label=""]; i76 [label=""]; j76 [label=""]; k76 [label=""]; l76 [label=""]; m76

[label=""]; n76 [label=""]; o76 [label=""]; p76 [label=""]; q76 [label=""]; r76 [label=""]; s76

[label=""]; t76 [label=""]; u76 [label=""]; v76 [label=""]; w76 [label=""]; x76 [label=""]; y76

[label=""]; z76 [label=""]; a86 [label=""]; b86 [label=""]; c86 [label=""]; d86 [label=""]; e86

[label=""]; f86 [label=""]; g86 [label=""]; h86 [label=""]; i86 [label=""]; j86 [label=""]; k86 [label=""];

l86 [label=""]; m86 [label=""]; n86 [label=""]; o86 [label=""]; p86 [label=""]; q86 [label=""]; r86

[label=""]; s86 [label=""]; t86 [label=""]; u86 [label=""]; v86 [label=""]; w86 [label=""]; x86

[label=""]; y86 [label=""]; z86 [label=""]; a96 [label=""]; b96 [label=""]; c96 [label=""]; d96

[label=""]; e96 [label=""]; f96 [label=""]; g96 [label=""]; h96 [label=""]; i96 [label=""]; j96 [label=""];

k96 [label=""]; l96 [label=""]; m96 [label=""]; n96 [label=""]; o96 [label=""]; p96 [label=""]; q96

[label=""]; r96 [label=""]; s96 [label=""]; t96 [label=""]; u96 [label=""]; v96 [label=""]; w96

[label=""]; x96 [label=""]; y96 [label=""]; z96 [label=""]; a06 [label=""]; b06 [label=""]; c06

[label=""]; d06 [label=""]; e06 [label=""]; f06 [label=""]; g06 [label=""]; h06 [label=""]; i06

[label=""]; j06 [label=""]; k06 [label=""]; l06 [label=""]; m06 [label=""]; n06 [label=""]; o06

[label=""]; p06 [label=""]; q06 [label=""]; r06 [label=""]; s06 [label=""]; t06 [label=""]; u06

[label=""]; v06 [label=""]; w06 [label=""]; x06 [label=""]; y06 [label=""]; z06 [label=""]; a17

[label=""]; b17 [label=""]; c17 [label=""]; d17 [label=""]; e17 [label=""]; f17 [label=""]; g17

[label=""]; h17 [label=""]; i17 [label=""]; j17 [label=""]; k17 [label=""]; l17 [label=""]; m17

[label=""]; n17 [label=""]; o17 [label=""]; p17 [label=""]; q17 [label=""]; r17 [label=""]; s17

[label=""]; t17 [label=""]; u17 [label=""]; v17 [label=""]; w17 [label=""]; x17 [label=""]; y17

[label=""]; z17 [label=""]; a27 [label=""]; b27 [label=""]; c27 [label=""]; d27 [label=""]; e27

[label=""]; f27 [label=""]; g27 [label=""]; h27 [label=""]; i27 [label=""]; j27 [label=""]; k27 [label=""];

l27 [label=""]; m27 [label=""]; n27 [label=""]; o27 [label=""]; p27 [label=""]; q27 [label=""]; r27

[label=""]; s27 [label=""]; t27 [label=""]; u27 [label=""]; v27 [label=""]; w27 [label=""]; x27

[label=""]; y27 [label=""]; z27 [label=""]; a37 [label=""]; b37 [label=""]; c37 [label=""]; d37

[label=""]; e37 [label=""]; f37 [label=""]; g37 [label=""]; h37 [label=""]; i37 [label=""]; j37 [label=""];

k37 [label=""]; l37 [label=""]; m37 [label=""]; n37 [label=""]; o37 [label=""]; p37 [label=""]; q37
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[label=""]; r37 [label=""]; s37 [label=""]; t37 [label=""]; u37 [label=""]; v37 [label=""]; w37

[label=""]; x37 [label=""]; y37 [label=""]; z37 [label=""]; a47 [label=""]; b47 [label=""]; c47

[label=""]; d47 [label=""]; e47 [label=""]; f47 [label=""]; g47 [label=""]; h47 [label=""]; i47

[label=""]; j47 [label=""]; k47 [label=""]; l47 [label=""]; m47 [label=""]; n47 [label=""]; o47

[label=""]; p47 [label=""]; q47 [label=""]; r47 [label=""]; s47 [label=""]; t47 [label=""]; u47

[label=""]; v47 [label=""]; w47 [label=""]; x47 [label=""]; y47 [label=""]; z47 [label=""]; a57

[label=""]; b57 [label=""]; c57 [label=""]; d57 [label=""]; e57 [label=""]; f57 [label=""]; g57

[label=""]; h57 [label=""]; i57 [label=""]; j57 [label=""]; k57 [label=""]; l57 [label=""]; m57

[label=""]; n57 [label=""]; o57 [label=""]; p57 [label=""]; q57 [label=""]; r57 [label=""]; s57

[label=""]; t57 [label=""]; u57 [label=""]; v57 [label=""]; w57 [label=""]; x57 [label=""]; y57

[label=""]; z57 [label=""]; a67 [label=""]; b67 [label=""]; c67 [label=""]; d67 [label=""]; e67

[label=""]; f67 [label=""]; g67 [label=""]; h67 [label=""]; i67 [label=""]; j67 [label=""]; k67 [label=""];

l67 [label=""]; m67 [label=""]; n67 [label=""]; o67 [label=""]; p67 [label=""]; q67 [label=""]; r67

[label=""]; s67 [label=""]; t67 [label=""]; u67 [label=""]; v67 [label=""]; w67 [label=""]; x67

[label=""]; y67 [label=""]; z67 [label=""]; a77 [label=""]; b77 [label=""]; c77 [label=""]; d77

[label=""]; e77 [label=""]; f77 [label=""]; g77 [label=""]; h77 [label=""]; i77 [label=""]; j77 [label=""];

k77 [label=""]; l77 [label=""]; m77 [label=""]; n77 [label=""]; o77 [label=""]; p77 [label=""]; q77

[label=""]; r77 [label=""]; s77 [label=""]; t77 [label=""]; u77 [label=""]; v77 [label=""]; w77

[label=""]; x77 [label=""]; y77 [label=""]; z77 [label=""]; a87 [label=""]; b87 [label=""]; c87

[label=""]; d87 [label=""]; e87 [label=""]; f87 [label=""]; g87 [label=""]; h87 [label=""]; i87

[label=""]; j87 [label=""]; k87 [label=""]; l87 [label=""]; m87 [label=""]; n87 [label=""]; o87

[label=""]; p87 [label=""]; q87 [label=""]; r87 [label=""]; s87 [label=""]; t87 [label=""]; u87

[label=""]; v87 [label=""]; w87 [label=""]; x87 [label=""]; y87 [label=""]; z87 [label=""]; a97

[label=""]; b97 [label=""]; c97 [label=""]; d97 [label=""]; e97 [label=""]; f97 [label=""]; g97

[label=""]; h97 [label=""]; i97 [label=""]; j97 [label=""]; k97 [label=""]; l97 [label=""]; m97

[label=""]; n97 [label=""]; o97 [label=""]; p97 [label=""]; q97 [label=""]; r97 [label=""]; s97

[label=""]; t97 [label=""]; u97 [label=""]; v97 [label=""]; w97 [label=""]; x97 [label=""]; y97

[label=""]; z97 [label=""]; a07 [label=""]; b07 [label=""]; c07 [label=""]; d07 [label=""]; e07

[label=""]; f07 [label=""]; g07 [label=""]; h07 [label=""]; i07 [label=""]; j07 [label=""]; k07 [label=""];

l07 [label=""]; m07 [label=""]; n07 [label=""]; o07 [label=""]; p07 [label=""]; q07 [label=""]; r07

[label=""]; s07 [label=""]; t07 [label=""]; u07 [label=""]; v07 [label=""]; w07 [label=""]; x07

[label=""]; y07 [label=""]; z07 [label=""]; a18 [label=""]; b18 [label=""]; c18 [label=""]; d18

[label=""]; e18 [label=""]; f18 [label=""]; g18 [label=""]; h18 [label=""]; i18 [label=""]; j18 [label=""];

k18 [label=""]; l18 [label=""]; m18 [label=""]; n18 [label=""]; o18 [label=""]; p18 [label=""]; q18

[label=""]; r18 [label=""]; s18 [label=""]; t18 [label=""]; u18 [label=""]; v18 [label=""]; w18
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[label=""]; x18 [label=""]; y18 [label=""]; z18 [label=""]; a28 [label=""]; b28 [label=""]; c28

[label=""]; d28 [label=""]; e28 [label=""]; f28 [label=""]; g28 [label=""]; h28 [label=""]; i28

[label=""]; j28 [label=""]; k28 [label=""]; l28 [label=""]; m28 [label=""]; n28 [label=""]; o28

[label=""]; p28 [label=""]; q28 [label=""]; r28 [label=""]; s28 [label=""]; t28 [label=""]; u28

[label=""]; v28 [label=""]; w28 [label=""]; x28 [label=""]; y28 [label=""]; z28 [label=""]; a38

[label=""]; b38 [label=""]; c38 [label=""]; d38 [label=""]; e38 [label=""]; f38 [label=""]; g38

[label=""]; h38 [label=""]; i38 [label=""]; j38 [label=""]; k38 [label=""]; l38 [label=""]; m38

[label=""]; n38 [label=""]; o38 [label=""]; p38 [label=""]; q38 [label=""]; r38 [label=""]; s38

[label=""]; t38 [label=""]; u38 [label=""]; v38 [label=""]; w38 [label=""]; x38 [label=""]; y38

[label=""]; z38 [label=""]; a48 [label=""]; b48 [label=""]; c48 [label=""]; d48 [label=""]; e48

[label=""]; f48 [label=""]; g48 [label=""]; h48 [label=""]; i48 [label=""]; j48 [label=""]; k48 [label=""];

l48 [label=""]; m48 [label=""]; n48 [label=""]; o48 [label=""]; p48 [label=""]; q48 [label=""]; r48

[label=""]; s48 [label=""]; t48 [label=""]; u48 [label=""]; v48 [label=""]; w48 [label=""]; x48

[label=""]; y48 [label=""]; z48 [label=""]; a58 [label=""]; b58 [label=""]; c58 [label=""]; d58

[label=""]; e58 [label=""]; f58 [label=""]; g58 [label=""]; h58 [label=""]; i58 [label=""]; j58 [label=""];

k58 [label=""]; l58 [label=""]; m58 [label=""]; n58 [label=""]; o58 [label=""]; p58 [label=""]; q58

[label=""]; r58 [label=""]; s58 [label=""]; t58 [label=""]; u58 [label=""]; v58 [label=""]; w58

[label=""]; x58 [label=""]; y58 [label=""]; z58 [label=""]; a68 [label=""]; b68 [label=""]; c68

[label=""]; d68 [label=""]; e68 [label=""]; f68 [label=""]; g68 [label=""]; h68 [label=""]; i68

[label=""]; j68 [label=""]; k68 [label=""]; l68 [label=""]; m68 [label=""]; n68 [label=""]; o68

[label=""]; p68 [label=""]; q68 [label=""]; r68 [label=""]; s68 [label=""]; t68 [label=""]; u68

[label=""]; v68 [label=""]; w68 [label=""]; x68 [label=""]; y68 [label=""]; z68 [label=""]; a78

[label=""]; b78 [label=""]; c78 [label=""]; d78 [label=""]; e78 [label=""]; f78 [label=""]; g78

[label=""]; h78 [label=""]; i78 [label=""]; j78 [label=""]; k78 [label=""]; l78 [label=""]; m78

[label=""]; n78 [label=""]; o78 [label=""]; p78 [label=""]; q78 [label=""]; r78 [label=""]; s78

[label=""]; t78 [label=""]; u78 [label=""]; v78 [label=""]; w78 [label=""]; x78 [label=""]; y78

[label=""]; z78 [label=""]; a88 [label=""]; b88 [label=""]; c88 [label=""]; d88 [label=""]; e88

[label=""]; f88 [label=""]; g88 [label=""]; h88 [label=""]; i88 [label=""]; j88 [label=""]; k88 [label=""];

l88 [label=""]; m88 [label=""]; n88 [label=""]; o88 [label=""]; p88 [label=""]; q88 [label=""]; r88

[label=""]; s88 [label=""]; t88 [label=""]; u88 [label=""]; v88 [label=""]; w88 [label=""]; x88

[label=""]; y88 [label=""]; z88 [label=""]; a98 [label=""]; b98 [label=""]; c98 [label=""]; d98

[label=""]; e98 [label=""]; f98 [label=""]; g98 [label=""]; h98 [label=""]; i98 [label=""]; j98 [label=""];

k98 [label=""]; l98 [label=""]; m98 [label=""]; n98 [label=""]; o98 [label=""]; p98 [label=""]; q98

[label=""]; r98 [label=""]; s98 [label=""]; t98 [label=""]; u98 [label=""]; v98 [label=""]; w98

[label=""]; x98 [label=""]; y98 [label=""]; z98 [label=""]; a08 [label=""]; b08 [label=""]; c08
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[label=""]; d08 [label=""]; e08 [label=""]; f08 [label=""]; g08 [label=""]; h08 [label=""]; i08

[label=""]; j08 [label=""]; k08 [label=""]; l08 [label=""]; m08 [label=""]; n08 [label=""]; o08

[label=""]; p08 [label=""]; q08 [label=""]; r08 [label=""]; s08 [label=""]; t08 [label=""]; u08

[label=""]; v08 [label=""]; w08 [label=""]; x08 [label=""]; y08 [label=""]; z08 [label=""]; a19

[label=""]; b19 [label=""]; c19 [label=""]; d19 [label=""]; e19 [label=""]; f19 [label=""]; g19

[label=""]; h19 [label=""]; i19 [label=""]; j19 [label=""]; k19 [label=""]; l19 [label=""]; m19

[label=""]; n19 [label=""]; o19 [label=""]; p19 [label=""]; q19 [label=""]; r19 [label=""]; s19

[label=""]; t19 [label=""]; u19 [label=""]; v19 [label=""]; w19 [label=""]; x19 [label=""]; y19

[label=""]; z19 [label=""]; a29 [label=""]; b29 [label=""]; c29 [label=""]; d29 [label=""]; e29

[label=""]; f29 [label=""]; g29 [label=""]; h29 [label=""]; i29 [label=""]; j29 [label=""]; k29 [label=""];

l29 [label=""]; m29 [label=""]; n29 [label=""]; o29 [label=""]; p29 [label=""]; q29 [label=""]; r29

[label=""]; s29 [label=""]; t29 [label=""]; u29 [label=""]; v29 [label=""]; w29 [label=""]; x29

[label=""]; y29 [label=""]; z29 [label=""]; a39 [label=""]; b39 [label=""]; c39 [label=""]; d39

[label=""]; e39 [label=""]; f39 [label=""]; g39 [label=""]; h39 [label=""]; i39 [label=""]; j39 [label=""];

k39 [label=""]; l39 [label=""]; m39 [label=""]; n39 [label=""]; o39 [label=""]; p39 [label=""]; q39

[label=""]; r39 [label=""]; s39 [label=""]; t39 [label=""]; u39 [label=""]; v39 [label=""]; w39

[label=""]; x39 [label=""]; y39 [label=""]; z39 [label=""]; a49 [label=""]; b49 [label=""]; c49

[label=""]; d49 [label=""]; e49 [label=""]; f49 [label=""]; g49 [label=""]; h49 [label=""]; i49

[label=""]; j49 [label=""]; k49 [label=""]; l49 [label=""]; m49 [label=""]; n49 [label=""]; o49

[label=""]; p49 [label=""]; q49 [label=""]; r49 [label=""]; s49 [label=""]; t49 [label=""]; u49

[label=""]; v49 [label=""]; w49 [label=""]; x49 [label=""]; y49 [label=""]; z49 [label=""]; a59

[label=""]; b59 [label=""]; c59 [label=""]; d59 [label=""]; e59 [label=""]; f59 [label=""]; g59

[label=""]; h59 [label=""]; i59 [label=""]; j59 [label=""]; k59 [label=""]; l59 [label=""]; m59

[label=""]; n59 [label=""]; o59 [label=""]; p59 [label=""]; q59 [label=""]; r59 [label=""]; s59

[label=""]; t59 [label=""]; u59 [label=""]; v59 [label=""]; w59 [label=""]; x59 [label=""]; y59

[label=""]; z59 [label=""]; a69 [label=""]; b69 [label=""]; c69 [label=""]; d69 [label=""]; e69

[label=""]; f69 [label=""]; g69 [label=""]; h69 [label=""]; i69 [label=""]; j69 [label=""]; k69 [label=""];

l69 [label=""]; m69 [label=""]; n69 [label=""]; o69 [label=""]; p69 [label=""]; q69 [label=""]; r69

[label=""]; s69 [label=""]; t69 [label=""]; u69 [label=""]; v69 [label=""]; w69 [label=""]; x69

[label=""]; y69 [label=""]; z69 [label=""]; a79 [label=""]; b79 [label=""]; c79 [label=""]; d79

[label=""]; e79 [label=""]; f79 [label=""]; g79 [label=""]; h79 [label=""]; i79 [label=""]; j79 [label=""];

k79 [label=""]; l79 [label=""]; m79 [label=""]; n79 [label=""]; o79 [label=""]; p79 [label=""]; q79

[label=""]; r79 [label=""]; s79 [label=""]; t79 [label=""]; u79 [label=""]; v79 [label=""]; w79

[label=""]; x79 [label=""]; y79 [label=""]; z79 [label=""]; a89 [label=""]; b89 [label=""]; c89

[label=""]; d89 [label=""]; e89 [label=""]; f89 [label=""]; g89 [label=""]; h89 [label=""]; i89
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[label=""]; j89 [label=""]; k89 [label=""]; l89 [label=""]; m89 [label=""]; n89 [label=""]; o89

[label=""]; p89 [label=""]; q89 [label=""]; r89 [label=""]; s89 [label=""]; t89 [label=""]; u89

[label=""]; v89 [label=""]; w89 [label=""]; x89 [label=""]; y89 [label=""]; z89 [label=""]; a99

[label=""]; b99 [label=""]; c99 [label=""]; d99 [label=""]; e99 [label=""]; f99 [label=""]; g99

[label=""]; h99 [label=""]; i99 [label=""]; j99 [label=""]; k99 [label=""]; l99 [label=""]; m99

[label=""]; n99 [label=""]; o99 [label=""]; p99 [label=""]; q99 [label=""]; r99 [label=""]; s99

[label=""]; t99 [label=""]; u99 [label=""]; v99 [label=""]; w99 [label=""]; x99 [label=""]; y99

[label=""]; z99 [label=""]; a09 [label=""]; b09 [label=""]; c09 [label=""]; d09 [label=""]; e09

[label=""]; f09 [label=""]; g09 [label=""]; h09 [label=""]; i09 [label=""]; j09 [label=""]; k09 [label=""];

l09 [label=""]; m09 [label=""]; n09 [label=""]; o09 [label=""]; p09 [label=""]; q09 [label=""]; r09

[label=""]; s09 [label=""]; t09 [label=""]; u09 [label=""]; v09 [label=""]; w09 [label=""]; x09

[label=""]; y09 [label=""]; z09 [label=""]; a10 [label=""]; b10 [label=""]; c10 [label=""]; d10

[label=""]; e10 [label=""]; f10 [label=""]; g10 [label=""]; h10 [label=""]; i10 [label=""]; j10 [label=""];

k10 [label=""]; l10 [label=""]; m10 [label=""]; n10 [label=""]; o10 [label=""]; p10 [label=""]; q10

[label=""]; r10 [label=""]; s10 [label=""]; t10 [label=""]; u10 [label=""]; v10 [label=""]; w10

[label=""]; x10 [label=""]; y10 [label=""]; z10 [label=""]; a20 [label=""]; b20 [label=""]; c20

[label=""]; d20 [label=""]; e20 [label=""]; f20 [label=""]; g20 [label=""]; h20 [label=""]; i20

[label=""]; j20 [label=""]; k20 [label=""]; l20 [label=""]; m20 [label=""]; n20 [label=""]; o20

[label=""]; p20 [label=""]; q20 [label=""]; r20 [label=""]; s20 [label=""]; t20 [label=""]; u20

[label=""]; v20 [label=""]; w20 [label=""]; x20 [label=""]; y20 [label=""]; z20 [label=""]; a30

[label=""]; b30 [label=""]; c30 [label=""]; d30 [label=""]; e30 [label=""]; f30 [label=""]; g30

[label=""]; h30 [label=""]; i30 [label=""]; j30 [label=""]; k30 [label=""]; l30 [label=""]; m30

[label=""]; n30 [label=""]; o30 [label=""]; p30 [label=""]; q30 [label=""]; r30 [label=""]; s30

[label=""]; t30 [label=""]; u30 [label=""]; v30 [label=""]; w30 [label=""]; x30 [label=""]; y30

[label=""]; z30 [label=""]; a40 [label=""]; b40 [label=""]; c40 [label=""]; d40 [label=""]; e40

[label=""]; f40 [label=""]; g40 [label=""]; h40 [label=""]; i40 [label=""]; j40 [label=""]; k40 [label=""];

l40 [label=""]; m40 [label=""]; n40 [label=""]; o40 [label=""]; p40 [label=""]; q40 [label=""]; r40

[label=""]; s40 [label=""]; t40 [label=""]; u40 [label=""]; v40 [label=""]; w40 [label=""]; x40

[label=""]; y40 [label=""]; z40 [label=""]; a50 [label=""]; b50 [label=""]; c50 [label=""]; d50

[label=""]; e50 [label=""]; f50 [label=""]; g50 [label=""]; h50 [label=""]; i50 [label=""]; j50 [label=""];

k50 [label=""]; l50 [label=""]; m50 [label=""]; n50 [label=""]; o50 [label=""]; p50 [label=""]; q50

[label=""]; r50 [label=""]; s50 [label=""]; t50 [label=""]; u50 [label=""]; v50 [label=""]; w50

[label=""]; x50 [label=""]; y50 [label=""]; z50 [label=""]; a60 [label=""]; b60 [label=""]; c60

[label=""]; d60 [label=""]; e60 [label=""]; f60 [label=""]; g60 [label=""]; h60 [label=""]; i60

[label=""]; j60 [label=""]; k60 [label=""]; l60 [label=""]; m60 [label=""]; n60 [label=""]; o60
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[label=""]; p60 [label=""]; q60 [label=""]; r60 [label=""]; s60 [label=""]; t60 [label=""]; u60

[label=""]; v60 [label=""]; w60 [label=""]; x60 [label=""]; y60 [label=""]; z60 [label=""]; a70

[label=""]; b70 [label=""]; c70 [label=""]; d70 [label=""]; e70 [label=""]; f70 [label=""]; g70

[label=""]; h70 [label=""]; i70 [label=""]; j70 [label=""]; k70 [label=""]; l70 [label=""]; m70

[label=""]; n70 [label=""]; o70 [label=""]; p70 [label=""]; q70 [label=""]; r70 [label=""]; s70

[label=""]; t70 [label=""]; u70 [label=""]; v70 [label=""]; w70 [label=""]; x70 [label=""]; y70

[label=""]; z70 [label=""]; a80 [label=""]; b80 [label=""]; c80 [label=""]; d80 [label=""]; e80

[label=""]; f80 [label=""]; g80 [label=""]; h80 [label=""]; i80 [label=""]; j80 [label=""]; k80 [label=""];

l80 [label=""]; m80 [label=""]; n80 [label=""]; o80 [label=""]; p80 [label=""]; q80 [label=""]; r80

[label=""]; s80 [label=""]; t80 [label=""]; u80 [label=""]; v80 [label=""]; w80 [label=""]; x80

[label=""]; y80 [label=""]; z80 [label=""]; a90 [label=""]; b90 [label=""]; c90 [label=""]; d90

[label=""]; e90 [label=""]; f90 [label=""]; g90 [label=""]; h90 [label=""]; i90 [label=""]; j90 [label=""];

k90 [label=""]; l90 [label=""]; m90 [label=""]; n90 [label=""]; o90 [label=""]; p90 [label=""]; q90

[label=""]; r90 [label=""]; s90 [label=""]; t90 [label=""]; u90 [label=""]; v90 [label=""]; w90

[label=""]; x90 [label=""]; y90 [label=""]; z90 [label=""]; a00 [label=""]; b00 [label=""]; c00

[label=""]; d00 [label=""]; e00 [label=""]; f00 [label=""]; g00 [label=""]; h00 [label=""]; i00

[label=""]; j00 [label=""]; k00 [label=""]; l00 [label=""]; m00 [label=""]; n00 [label=""]; o00

[label=""]; p00 [label=""]; q00 [label=""]; r00 [label=""]; s00 [label=""]; t00 [label=""]; u00

[label=""]; v00 [label=""]; w00 [label=""]; x00 [label=""]; y00 [label=""]; z00 [label=""]; a111

[label=""]; b111 [label=""]; c111 [label=""]; d111 [label=""]; e111 [label=""]; f111 [label=""]; g111

[label=""]; h111 [label=""]; i111 [label=""]; j111 [label=""]; k111 [label=""]; l111 [label=""]; m111

[label=""]; n111 [label=""]; o111 [label=""]; p111 [label=""]; q111 [label=""]; r111 [label=""]; s111

[label=""]; t111 [label=""]; u111 [label=""]; v111 [label=""]; w111 [label=""]; x111 [label=""]; y111

[label=""]; z111 [label=""]; a211 [label=""]; b211 [label=""]; c211 [label=""]; d211 [label=""]; e211

[label=""]; f211 [label=""]; g211 [label=""]; h211 [label=""]; i211 [label=""]; j211 [label=""]; k211

[label=""]; l211 [label=""]; m211 [label=""]; n211 [label=""]; o211 [label=""]; p211 [label=""]; q211

[label=""]; r211 [label=""]; s211 [label=""]; t211 [label=""]; u211 [label=""]; v211 [label=""]; w211

[label=""]; x211 [label=""]; y211 [label=""]; z211 [label=""]; a311 [label=""]; b311 [label=""]; c311

[label=""]; d311 [label=""]; e311 [label=""]; f311 [label=""]; g311 [label=""]; h311 [label=""]; i311

[label=""]; j311 [label=""]; k311 [label=""]; l311 [label=""]; m311 [label=""]; n311 [label=""]; o311

[label=""]; p311 [label=""]; q311 [label=""]; r311 [label=""]; s311 [label=""]; t311 [label=""]; u311

[label=""]; v311 [label=""]; w311 [label=""]; x311 [label=""]; y311 [label=""]; z311 [label=""]; a411

[label=""]; b411 [label=""]; c411 [label=""]; d411 [label=""]; e411 [label=""]; f411 [label=""]; g411

[label=""]; h411 [label=""]; i411 [label=""]; j411 [label=""]; k411 [label=""]; l411 [label=""]; m411

[label=""]; n411 [label=""]; o411 [label=""]; p411 [label=""]; q411 [label=""]; r411 [label=""]; s411
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[label=""]; t411 [label=""]; u411 [label=""]; v411 [label=""]; w411 [label=""]; x411 [label=""]; y411

[label=""]; z411 [label=""]; a511 [label=""]; b511 [label=""]; c511 [label=""]; d511 [label=""]; e511

[label=""]; f511 [label=""]; g511 [label=""]; h511 [label=""]; i511 [label=""]; j511 [label=""]; k511

[label=""]; l511 [label=""]; m511 [label=""]; n511 [label=""]; o511 [label=""]; p511 [label=""]; q511

[label=""]; r511 [label=""]; s511 [label=""]; t511 [label=""]; u511 [label=""]; v511 [label=""]; w511

[label=""]; x511 [label=""]; y511 [label=""]; z511 [label=""]; a611 [label=""]; b611 [label=""]; c611

[label=""]; d611 [label=""]; e611 [label=""]; f611 [label=""]; g611 [label=""]; h611 [label=""]; i611

[label=""]; j611 [label=""]; k611 [label=""]; l611 [label=""]; m611 [label=""]; n611 [label=""]; o611

[label=""]; p611 [label=""]; q611 [label=""]; r611 [label=""]; s611 [label=""]; t611 [label=""]; u611

[label=""]; v611 [label=""]; w611 [label=""]; x611 [label=""]; y611 [label=""]; z611 [label=""]; a711

[label=""]; b711 [label=""]; c711 [label=""]; d711 [label=""]; e711 [label=""]; f711 [label=""]; g711

[label=""]; h711 [label=""]; i711 [label=""]; j711 [label=""]; k711 [label=""]; l711 [label=""]; m711

[label=""]; n711 [label=""]; o711 [label=""]; p711 [label=""]; q711 [label=""]; r711 [label=""]; s711

[label=""]; t711 [label=""]; u711 [label=""]; v711 [label=""]; w711 [label=""]; x711 [label=""]; y711

[label=""]; z711 [label=""]; a811 [label=""]; b811 [label=""]; c811 [label=""]; d811 [label=""]; e811

[label=""]; f811 [label=""]; g811 [label=""]; h811 [label=""]; i811 [label=""]; j811 [label=""]; k811

[label=""]; l811 [label=""]; m811 [label=""]; n811 [label=""]; o811 [label=""]; p811 [label=""]; q811

[label=""]; r811 [label=""]; s811 [label=""]; t811 [label=""]; u811 [label=""]; v811 [label=""]; w811

[label=""]; x811 [label=""]; y811 [label=""]; z811 [label=""]; a911 [label=""]; b911 [label=""]; c911

[label=""]; d911 [label=""]; e911 [label=""]; f911 [label=""]; g911 [label=""]; h911 [label=""]; i911

[label=""]; j911 [label=""]; k911 [label=""]; l911 [label=""]; m911 [label=""]; n911 [label=""]; o911

[label=""]; p911 [label=""]; q911 [label=""]; r911 [label=""]; s911 [label=""]; t911 [label=""]; u911

[label=""]; v911 [label=""]; w911 [label=""]; x911 [label=""]; y911 [label=""]; z911 [label=""]; a011

[label=""]; b011 [label=""]; c011 [label=""]; d011 [label=""]; e011 [label=""]; f011 [label=""]; g011

[label=""]; h011 [label=""]; i011 [label=""]; j011 [label=""]; k011 [label=""]; l011 [label=""]; m011

[label=""]; n011 [label=""]; o011 [label=""]; p011 [label=""]; q011 [label=""]; r011 [label=""]; s011

[label=""]; t011 [label=""]; u011 [label=""]; v011 [label=""]; w011 [label=""]; x011 [label=""]; y011

[label=""]; z011 [label=""]; a121 [label=""]; b121 [label=""]; c121 [label=""]; d121 [label=""]; e121

[label=""]; f121 [label=""]; g121 [label=""]; h121 [label=""]; i121 [label=""]; j121 [label=""]; k121

[label=""]; l121 [label=""]; m121 [label=""]; n121 [label=""]; o121 [label=""]; p121 [label=""]; q121

[label=""]; r121 [label=""]; s121 [label=""]; t121 [label=""]; u121 [label=""]; v121 [label=""]; w121

[label=""]; x121 [label=""]; y121 [label=""]; z121 [label=""]; a221 [label=""]; b221 [label=""]; c221

[label=""]; d221 [label=""]; e221 [label=""]; f221 [label=""]; g221 [label=""]; h221 [label=""]; i221

[label=""]; j221 [label=""]; k221 [label=""]; l221 [label=""]; m221 [label=""]; n221 [label=""]; o221

[label=""]; p221 [label=""]; q221 [label=""]; r221 [label=""]; s221 [label=""]; t221 [label=""]; u221
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[label=""]; v221 [label=""]; w221 [label=""]; x221 [label=""]; y221 [label=""]; z221 [label=""]; a321

[label=""]; b321 [label=""]; c321 [label=""]; d321 [label=""]; e321 [label=""]; f321 [label=""]; g321

[label=""]; h321 [label=""]; i321 [label=""]; j321 [label=""]; k321 [label=""]; l321 [label=""]; m321

[label=""]; n321 [label=""]; o321 [label=""]; p321 [label=""]; q321 [label=""]; r321 [label=""]; s321

[label=""]; t321 [label=""]; u321 [label=""]; v321 [label=""]; w321 [label=""]; x321 [label=""]; y321

[label=""]; z321 [label=""]; a421 [label=""]; b421 [label=""]; c421 [label=""]; d421 [label=""]; e421

[label=""]; f421 [label=""]; g421 [label=""]; h421 [label=""]; i421 [label=""]; j421 [label=""]; k421

[label=""]; l421 [label=""]; m421 [label=""]; n421 [label=""]; o421 [label=""]; p421 [label=""]; q421

[label=""]; r421 [label=""]; s421 [label=""]; t421 [label=""]; u421 [label=""]; v421 [label=""]; w421

[label=""]; x421 [label=""]; y421 [label=""]; z421 [label=""]; a521 [label=""]; b521 [label=""]; c521

[label=""]; d521 [label=""]; e521 [label=""]; f521 [label=""]; g521 [label=""]; h521 [label=""]; i521

[label=""]; j521 [label=""]; k521 [label=""]; l521 [label=""]; m521 [label=""]; n521 [label=""]; o521

[label=""]; p521 [label=""]; q521 [label=""]; r521 [label=""]; s521 [label=""]; t521 [label=""]; u521

[label=""]; v521 [label=""]; w521 [label=""]; x521 [label=""]; y521 [label=""]; z521 [label=""]; a621

[label=""]; b621 [label=""]; c621 [label=""]; d621 [label=""]; e621 [label=""]; f621 [label=""]; g621

[label=""]; h621 [label=""]; i621 [label=""]; j621 [label=""]; k621 [label=""]; l621 [label=""]; m621

[label=""]; n621 [label=""]; o621 [label=""]; p621 [label=""]; q621 [label=""]; r621 [label=""]; s621

[label=""]; t621 [label=""]; u621 [label=""]; v621 [label=""]; w621 [label=""]; x621 [label=""]; y621

[label=""]; z621 [label=""]; a721 [label=""]; b721 [label=""]; c721 [label=""]; d721 [label=""]; e721

[label=""]; f721 [label=""]; g721 [label=""]; h721 [label=""]; i721 [label=""]; j721 [label=""]; k721

[label=""]; l721 [label=""]; m721 [label=""]; n721 [label=""]; o721 [label=""]; p721 [label=""]; q721

[label=""]; r721 [label=""]; s721 [label=""]; t721 [label=""]; u721 [label=""]; v721 [label=""]; w721

[label=""]; x721 [label=""]; y721 [label=""]; z721 [label=""]; a821 [label=""]; b821 [label=""]; c821

[label=""]; d821 [label=""]; e821 [label=""]; f821 [label=""]; g821 [label=""]; h821 [label=""]; i821

[label=""]; j821 [label=""]; k821 [label=""]; l821 [label=""]; m821 [label=""]; n821 [label=""]; o821

[label=""]; p821 [label=""]; q821 [label=""]; r821 [label=""]; s821 [label=""]; t821 [label=""]; u821

[label=""]; v821 [label=""]; w821 [label=""]; x821 [label=""]; y821 [label=""]; z821 [label=""]; a921

[label=""]; b921 [label=""]; c921 [label=""]; d921 [label=""]; e921 [label=""]; f921 [label=""]; g921

[label=""]; h921 [label=""]; i921 [label=""]; j921 [label=""]; k921 [label=""]; l921 [label=""]; m921

[label=""]; n921 [label=""]; o921 [label=""]; p921 [label=""]; q921 [label=""]; r921 [label=""]; s921

[label=""]; t921 [label=""]; u921 [label=""]; v921 [label=""]; w921 [label=""]; x921 [label=""]; y921

[label=""]; z921 [label=""]; a021 [label=""]; b021 [label=""]; c021 [label=""]; d021 [label=""]; e021

[label=""]; f021 [label=""]; g021 [label=""]; h021 [label=""]; i021 [label=""]; j021 [label=""]; k021

[label=""]; l021 [label=""]; m021 [label=""]; n021 [label=""]; o021 [label=""]; p021 [label=""]; q021

[label=""]; r021 [label=""]; s021 [label=""]; t021 [label=""]; u021 [label=""]; v021 [label=""]; w021
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[label=""]; x021 [label=""]; y021 [label=""]; z021 [label=""]; a131 [label=""]; b131 [label=""]; c131

[label=""]; d131 [label=""]; e131 [label=""]; f131 [label=""]; g131 [label=""]; h131 [label=""]; i131

[label=""]; j131 [label=""]; k131 [label=""]; l131 [label=""]; m131 [label=""]; n131 [label=""]; o131

[label=""]; p131 [label=""]; q131 [label=""]; r131 [label=""]; s131 [label=""]; t131 [label=""]; u131

[label=""]; v131 [label=""]; w131 [label=""]; x131 [label=""]; y131 [label=""]; z131 [label=""]; a231

[label=""]; b231 [label=""]; c231 [label=""]; d231 [label=""]; e231 [label=""]; f231 [label=""]; g231

[label=""]; h231 [label=""]; i231 [label=""]; j231 [label=""]; k231 [label=""]; l231 [label=""]; m231

[label=""]; n231 [label=""]; o231 [label=""]; p231 [label=""]; q231 [label=""]; r231 [label=""]; s231

[label=""]; t231 [label=""]; u231 [label=""]; v231 [label=""]; w231 [label=""]; x231 [label=""]; y231

[label=""]; z231 [label=""]; a331 [label=""]; b331 [label=""]; c331 [label=""]; d331 [label=""]; e331

[label=""]; f331 [label=""]; g331 [label=""]; h331 [label=""]; i331 [label=""]; j331 [label=""]; k331

[label=""]; l331 [label=""]; m331 [label=""]; n331 [label=""]; o331 [label=""]; p331 [label=""]; q331

[label=""]; r331 [label=""]; s331 [label=""]; t331 [label=""]; u331 [label=""]; v331 [label=""]; w331

[label=""]; x331 [label=""]; y331 [label=""]; z331 [label=""]; a431 [label=""]; b431 [label=""]; c431

[label=""]; d431 [label=""]; e431 [label=""]; f431 [label=""]; g431 [label=""]; h431 [label=""]; i431

[label=""]; j431 [label=""]; k431 [label=""]; l431 [label=""]; m431 [label=""]; n431 [label=""]; o431

[label=""]; p431 [label=""]; q431 [label=""]; r431 [label=""]; s431 [label=""]; t431 [label=""]; u431

[label=""]; v431 [label=""]; w431 [label=""]; x431 [label=""]; y431 [label=""]; z431 [label=""]; a531

[label=""]; b531 [label=""]; c531 [label=""]; d531 [label=""]; e531 [label=""]; f531 [label=""]; g531

[label=""]; h531 [label=""]; i531 [label=""]; j531 [label=""]; k531 [label=""]; l531 [label=""]; m531

[label=""]; n531 [label=""]; o531 [label=""]; p531 [label=""]; q531 [label=""]; r531 [label=""]; s531

[label=""]; t531 [label=""]; u531 [label=""]; v531 [label=""]; w531 [label=""]; x531 [label=""]; y531

[label=""]; z531 [label=""]; a631 [label=""]; b631 [label=""]; c631 [label=""]; d631 [label=""]; e631

[label=""]; f631 [label=""]; g631 [label=""]; h631 [label=""]; i631 [label=""]; j631 [label=""]; k631

[label=""]; l631 [label=""]; m631 [label=""]; n631 [label=""]; o631 [label=""]; p631 [label=""]; q631

[label=""]; r631 [label=""]; s631 [label=""]; t631 [label=""]; u631 [label=""]; v631 [label=""]; w631

[label=""]; x631 [label=""]; y631 [label=""]; z631 [label=""]; a731 [label=""]; b731 [label=""]; c731

[label=""]; d731 [label=""]; e731 [label=""]; f731 [label=""]; g731 [label=""]; h731 [label=""]; i731

[label=""]; j731 [label=""]; k731 [label=""]; l731 [label=""]; m731 [label=""]; n731 [label=""]; o731

[label=""]; p731 [label=""]; q731 [label=""]; r731 [label=""]; s731 [label=""]; t731 [label=""]; u731

[label=""]; v731 [label=""]; w731 [label=""]; x731 [label=""]; y731 [label=""]; z731 [label=""]; a831

[label=""]; b831 [label=""]; c831 [label=""]; d831 [label=""]; e831 [label=""]; f831 [label=""]; g831

[label=""]; h831 [label=""]; i831 [label=""]; j831 [label=""]; k831 [label=""]; l831 [label=""]; m831

[label=""]; n831 [label=""]; o831 [label=""]; p831 [label=""]; q831 [label=""]; r831 [label=""]; s831

[label=""]; t831 [label=""]; u831 [label=""]; v831 [label=""]; w831 [label=""]; x831 [label=""]; y831
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[label=""]; z831 [label=""]; a931 [label=""]; b931 [label=""]; c931 [label=""]; d931 [label=""]; e931

[label=""]; f931 [label=""]; g931 [label=""]; h931 [label=""]; i931 [label=""]; j931 [label=""]; k931

[label=""]; l931 [label=""]; m931 [label=""]; n931 [label=""]; o931 [label=""]; p931 [label=""]; q931

[label=""]; r931 [label=""]; s931 [label=""]; t931 [label=""]; u931 [label=""]; v931 [label=""]; w931

[label=""]; x931 [label=""]; y931 [label=""]; z931 [label=""]; a031 [label=""]; b031 [label=""]; c031

[label=""]; d031 [label=""]; e031 [label=""]; f031 [label=""]; g031 [label=""]; h031 [label=""]; i031

[label=""]; j031 [label=""]; k031 [label=""]; l031 [label=""]; m031 [label=""]; n031 [label=""]; o031

[label=""]; p031 [label=""]; q031 [label=""]; r031 [label=""]; s031 [label=""]; t031 [label=""]; u031

[label=""]; v031 [label=""]; w031 [label=""]; x031 [label=""]; y031 [label=""]; z031 [label=""]; a141

[label=""]; b141 [label=""]; c141 [label=""]; d141 [label=""]; e141 [label=""]; f141 [label=""]; g141

[label=""]; h141 [label=""]; i141 [label=""]; j141 [label=""]; k141 [label=""]; l141 [label=""]; m141

[label=""]; n141 [label=""]; o141 [label=""]; p141 [label=""]; q141 [label=""]; r141 [label=""]; s141

[label=""]; t141 [label=""]; u141 [label=""]; v141 [label=""]; w141 [label=""]; x141 [label=""]; y141

[label=""]; z141 [label=""]; a241 [label=""]; b241 [label=""]; c241 [label=""]; d241 [label=""]; e241

[label=""]; f241 [label=""]; g241 [label=""]; h241 [label=""]; i241 [label=""]; j241 [label=""]; k241

[label=""]; l241 [label=""]; m241 [label=""]; n241 [label=""]; o241 [label=""]; p241 [label=""]; q241

[label=""]; r241 [label=""]; s241 [label=""]; t241 [label=""]; u241 [label=""]; v241 [label=""]; w241

[label=""]; x241 [label=""]; y241 [label=""]; z241 [label=""]; a341 [label=""]; b341 [label=""]; c341

[label=""]; d341 [label=""]; e341 [label=""]; f341 [label=""]; g341 [label=""]; h341 [label=""]; i341

[label=""]; j341 [label=""]; k341 [label=""]; l341 [label=""]; m341 [label=""]; n341 [label=""]; o341

[label=""]; p341 [label=""]; q341 [label=""]; r341 [label=""]; s341 [label=""]; t341 [label=""]; u341

[label=""]; v341 [label=""]; w341 [label=""]; x341 [label=""]; y341 [label=""]; z341 [label=""]; a441

[label=""]; b441 [label=""]; c441 [label=""]; d441 [label=""]; e441 [label=""]; f441 [label=""]; g441

[label=""]; h441 [label=""]; i441 [label=""]; j441 [label=""]; k441 [label=""]; l441 [label=""]; m441

[label=""]; n441 [label=""]; o441 [label=""]; p441 [label=""]; q441 [label=""]; r441 [label=""]; s441

[label=""]; t441 [label=""]; u441 [label=""]; v441 [label=""]; w441 [label=""]; x441 [label=""]; y441

[label=""]; z441 [label=""]; a541 [label=""]; b541 [label=""]; c541 [label=""]; d541 [label=""]; e541

[label=""]; f541 [label=""]; g541 [label=""]; h541 [label=""]; i541 [label=""]; j541 [label=""]; k541

[label=""]; l541 [label=""]; m541 [label=""]; n541 [label=""]; o541 [label=""]; p541 [label=""]; q541

[label=""]; r541 [label=""]; s541 [label=""]; t541 [label=""]; u541 [label=""]; v541 [label=""]; w541

[label=""]; x541 [label=""]; y541 [label=""]; z541 [label=""]; a641 [label=""]; b641 [label=""]; c641

[label=""]; d641 [label=""]; e641 [label=""]; f641 [label=""]; g641 [label=""]; h641 [label=""]; i641

[label=""]; j641 [label=""]; k641 [label=""]; l641 [label=""]; m641 [label=""]; n641 [label=""]; o641

[label=""]; p641 [label=""]; q641 [label=""]; r641 [label=""]; s641 [label=""]; t641 [label=""]; u641

[label=""]; v641 [label=""]; w641 [label=""]; x641 [label=""]; y641 [label=""]; z641 [label=""]; a741

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 22 / 35 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[label=""]; b741 [label=""]; c741 [label=""]; d741 [label=""]; e741 [label=""]; f741 [label=""]; g741

[label=""]; h741 [label=""]; i741 [label=""]; j741 [label=""]; k741 [label=""]; l741 [label=""]; m741

[label=""]; n741 [label=""]; o741 [label=""]; p741 [label=""]; q741 [label=""]; r741 [label=""]; s741

[label=""]; t741 [label=""]; u741 [label=""]; v741 [label=""]; w741 [label=""]; x741 [label=""]; y741

[label=""]; z741 [label=""]; a841 [label=""]; b841 [label=""]; c841 [label=""]; d841 [label=""]; e841

[label=""]; f841 [label=""]; g841 [label=""]; h841 [label=""]; i841 [label=""]; j841 [label=""]; k841

[label=""]; l841 [label=""]; m841 [label=""]; n841 [label=""]; o841 [label=""]; p841 [label=""]; q841

[label=""]; r841 [label=""]; s841 [label=""]; t841 [label=""]; u841 [label=""]; v841 [label=""]; w841

[label=""]; x841 [label=""]; y841 [label=""]; z841 [label=""]; a941 [label=""]; b941 [label=""]; c941

[label=""]; d941 [label=""]; e941 [label=""]; f941 [label=""]; g941 [label=""]; h941 [label=""]; i941

[label=""]; j941 [label=""]; k941 [label=""]; l941 [label=""]; m941 [label=""]; n941 [label=""]; o941

[label=""]; p941 [label=""]; q941 [label=""]; r941 [label=""]; s941 [label=""]; t941 [label=""]; u941

[label=""]; v941 [label=""]; w941 [label=""]; x941 [label=""]; y941 [label=""]; z941 [label=""]; a041

[label=""]; b041 [label=""]; c041 [label=""]; d041 [label=""]; e041 [label=""]; f041 [label=""]; g041

[label=""]; h041 [label=""]; i041 [label=""]; j041 [label=""]; k041 [label=""]; l041 [label=""]; m041

[label=""]; n041 [label=""]; o041 [label=""]; p041 [label=""]; q041 [label=""]; r041 [label=""]; s041

[label=""]; t041 [label=""]; u041 [label=""]; v041 [label=""]; w041 [label=""]; x041 [label=""]; y041

[label=""]; z041 [label=""]; a151 [label=""]; b151 [label=""]; c151 [label=""]; d151 [label=""]; e151

[label=""]; f151 [label=""]; g151 [label=""]; h151 [label=""]; i151 [label=""]; j151 [label=""]; k151

[label=""]; l151 [label=""]; m151 [label=""]; n151 [label=""]; o151 [label=""]; p151 [label=""]; q151

[label=""]; r151 [label=""]; s151 [label=""]; t151 [label=""]; u151 [label=""]; v151 [label=""]; w151

[label=""]; x151 [label=""]; y151 [label=""]; z151 [label=""]; a251 [label=""]; b251 [label=""]; c251

[label=""]; d251 [label=""]; e251 [label=""]; f251 [label=""]; g251 [label=""]; h251 [label=""]; i251

[label=""]; j251 [label=""]; k251 [label=""]; l251 [label=""]; m251 [label=""]; n251 [label=""]; o251

[label=""]; p251 [label=""]; q251 [label=""]; r251 [label=""]; s251 [label=""]; t251 [label=""]; u251

[label=""]; v251 [label=""]; w251 [label=""]; x251 [label=""]; y251 [label=""]; z251 [label=""]; a351

[label=""]; b351 [label=""]; c351 [label=""]; d351 [label=""]; e351 [label=""]; f351 [label=""]; g351

[label=""]; h351 [label=""]; i351 [label=""]; j351 [label=""]; k351 [label=""]; l351 [label=""]; m351

[label=""]; n351 [label=""]; o351 [label=""]; p351 [label=""]; q351 [label=""]; r351 [label=""]; s351

[label=""]; t351 [label=""]; u351 [label=""]; v351 [label=""]; w351 [label=""]; x351 [label=""]; y351

[label=""]; z351 [label=""]; a451 [label=""]; b451 [label=""]; c451 [label=""]; d451 [label=""]; e451

[label=""]; f451 [label=""]; g451 [label=""]; h451 [label=""]; i451 [label=""]; j451 [label=""]; k451

[label=""]; l451 [label=""]; m451 [label=""]; n451 [label=""]; o451 [label=""]; p451 [label=""]; q451

[label=""]; r451 [label=""]; s451 [label=""]; t451 [label=""]; u451 [label=""]; v451 [label=""]; w451

[label=""]; x451 [label=""]; y451 [label=""]; z451 [label=""]; a551 [label=""]; b551 [label=""]; c551
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[label=""]; d551 [label=""]; e551 [label=""]; f551 [label=""]; g551 [label=""]; h551 [label=""]; i551

[label=""]; j551 [label=""]; k551 [label=""]; l551 [label=""]; m551 [label=""]; n551 [label=""]; o551

[label=""]; p551 [label=""]; q551 [label=""]; r551 [label=""]; s551 [label=""]; t551 [label=""]; u551

[label=""]; v551 [label=""]; w551 [label=""]; x551 [label=""]; y551 [label=""]; z551 [label=""]; a651

[label=""]; b651 [label=""]; c651 [label=""]; d651 [label=""]; e651 [label=""]; f651 [label=""]; g651

[label=""]; h651 [label=""]; i651 [label=""]; j651 [label=""]; k651 [label=""]; l651 [label=""]; m651

[label=""]; n651 [label=""]; o651 [label=""]; p651 [label=""]; q651 [label=""]; r651 [label=""]; s651

[label=""]; t651 [label=""]; u651 [label=""]; v651 [label=""]; w651 [label=""]; x651 [label=""]; y651

[label=""]; z651 [label=""]; a751 [label=""]; b751 [label=""]; c751 [label=""]; d751 [label=""]; e751

[label=""]; f751 [label=""]; g751 [label=""]; h751 [label=""]; i751 [label=""]; j751 [label=""]; k751

[label=""]; l751 [label=""]; m751 [label=""]; n751 [label=""]; o751 [label=""]; p751 [label=""]; q751

[label=""]; r751 [label=""]; s751 [label=""]; t751 [label=""]; u751 [label=""]; v751 [label=""]; w751

[label=""]; x751 [label=""]; y751 [label=""]; z751 [label=""]; a851 [label=""]; b851 [label=""]; c851

[label=""]; d851 [label=""]; e851 [label=""]; f851 [label=""]; g851 [label=""]; h851 [label=""]; i851

[label=""]; j851 [label=""]; k851 [label=""]; l851 [label=""]; m851 [label=""]; n851 [label=""]; o851

[label=""]; p851 [label=""]; q851 [label=""]; r851 [label=""]; s851 [label=""]; t851 [label=""]; u851

[label=""]; v851 [label=""]; w851 [label=""]; x851 [label=""]; y851 [label=""]; z851 [label=""]; a951

[label=""]; b951 [label=""]; c951 [label=""]; d951 [label=""]; e951 [label=""]; f951 [label=""]; g951

[label=""]; h951 [label=""]; i951 [label=""]; j951 [label=""]; k951 [label=""]; l951 [label=""]; m951

[label=""]; n951 [label=""]; o951 [label=""]; p951 [label=""]; q951 [label=""]; r951 [label=""]; s951

[label=""]; t951 [label=""]; u951 [label=""]; v951 [label=""]; w951 [label=""]; x951 [label=""]; y951

[label=""]; z951 [label=""]; a051 [label=""]; b051 [label=""]; c051 [label=""]; d051 [label=""]; e051

[label=""]; f051 [label=""]; g051 [label=""]; h051 [label=""]; i051 [label=""]; j051 [label=""]; k051

[label=""]; l051 [label=""]; m051 [label=""]; n051 [label=""]; o051 [label=""]; p051 [label=""]; q051

[label=""]; r051 [label=""]; s051 [label=""]; t051 [label=""]; u051 [label=""]; v051 [label=""]; w051

[label=""]; x051 [label=""]; y051 [label=""]; z051 [label=""]; a161 [label=""]; b161 [label=""]; c161

[label=""]; d161 [label=""]; e161 [label=""]; f161 [label=""]; g161 [label=""]; h161 [label=""]; i161

[label=""]; j161 [label=""]; k161 [label=""]; l161 [label=""]; m161 [label=""]; n161 [label=""]; o161

[label=""]; p161 [label=""]; q161 [label=""]; r161 [label=""]; s161 [label=""]; t161 [label=""]; u161

[label=""]; v161 [label=""]; w161 [label=""]; x161 [label=""]; y161 [label=""]; z161 [label=""]; a261

[label=""]; b261 [label=""]; c261 [label=""]; d261 [label=""]; e261 [label=""]; f261 [label=""]; g261

[label=""]; h261 [label=""]; i261 [label=""]; j261 [label=""]; k261 [label=""]; l261 [label=""]; m261

[label=""]; n261 [label=""]; o261 [label=""]; p261 [label=""]; q261 [label=""]; r261 [label=""]; s261

[label=""]; t261 [label=""]; u261 [label=""]; v261 [label=""]; w261 [label=""]; x261 [label=""]; y261

[label=""]; z261 [label=""]; a361 [label=""]; b361 [label=""]; c361 [label=""]; d361 [label=""]; e361
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[label=""]; f361 [label=""]; g361 [label=""]; h361 [label=""]; i361 [label=""]; j361 [label=""]; k361

[label=""]; l361 [label=""]; m361 [label=""]; n361 [label=""]; o361 [label=""]; p361 [label=""]; q361

[label=""]; r361 [label=""]; s361 [label=""]; t361 [label=""]; u361 [label=""]; v361 [label=""]; w361

[label=""]; x361 [label=""]; y361 [label=""]; z361 [label=""]; a461 [label=""]; b461 [label=""]; c461

[label=""]; d461 [label=""]; e461 [label=""]; f461 [label=""]; g461 [label=""]; h461 [label=""]; i461

[label=""]; j461 [label=""]; k461 [label=""]; l461 [label=""]; m461 [label=""]; n461 [label=""]; o461

[label=""]; p461 [label=""]; q461 [label=""]; r461 [label=""]; s461 [label=""]; t461 [label=""]; u461

[label=""]; v461 [label=""]; w461 [label=""]; x461 [label=""]; y461 [label=""]; z461 [label=""]; a561

[label=""]; b561 [label=""]; c561 [label=""]; d561 [label=""]; e561 [label=""]; f561 [label=""]; g561

[label=""]; h561 [label=""]; i561 [label=""]; j561 [label=""]; k561 [label=""]; l561 [label=""]; m561

[label=""]; n561 [label=""]; o561 [label=""]; p561 [label=""]; q561 [label=""]; r561 [label=""]; s561

[label=""]; t561 [label=""]; u561 [label=""]; v561 [label=""]; w561 [label=""]; x561 [label=""]; y561

[label=""]; z561 [label=""]; a661 [label=""]; b661 [label=""]; c661 [label=""]; d661 [label=""]; e661

[label=""]; f661 [label=""]; g661 [label=""]; h661 [label=""]; i661 [label=""]; j661 [label=""]; k661

[label=""]; l661 [label=""]; m661 [label=""]; n661 [label=""]; o661 [label=""]; p661 [label=""]; q661

[label=""]; r661 [label=""]; s661 [label=""]; t661 [label=""]; u661 [label=""]; v661 [label=""]; w661

[label=""]; x661 [label=""]; y661 [label=""]; z661 [label=""]; a761 [label=""]; b761 [label=""]; c761

[label=""]; d761 [label=""]; e761 [label=""]; f761 [label=""]; g761 [label=""]; h761 [label=""]; i761

[label=""]; j761 [label=""]; k761 [label=""]; l761 [label=""]; m761 [label=""]; n761 [label=""]; o761

[label=""]; p761 [label=""]; q761 [label=""]; r761 [label=""]; s761 [label=""]; t761 [label=""]; u761

[label=""]; v761 [label=""]; w761 [label=""]; x761 [label=""]; y761 [label=""]; z761 [label=""]; a861

[label=""]; b861 [label=""]; c861 [label=""]; d861 [label=""]; e861 [label=""]; f861 [label=""]; g861

[label=""]; h861 [label=""]; i861 [label=""]; j861 [label=""]; k861 [label=""]; l861 [label=""]; m861

[label=""]; n861 [label=""]; o861 [label=""]; p861 [label=""]; q861 [label=""]; r861 [label=""]; s861

[label=""]; t861 [label=""]; u861 [label=""]; v861 [label=""]; w861 [label=""]; x861 [label=""]; y861

[label=""]; z861 [label=""]; a961 [label=""]; b961 [label=""]; c961 [label=""]; d961 [label=""]; e961

[label=""]; f961 [label=""]; g961 [label=""]; h961 [label=""]; i961 [label=""]; j961 [label=""]; k961

[label=""]; l961 [label=""]; m961 [label=""]; n961 [label=""]; o961 [label=""]; p961 [label=""]; q961

[label=""]; r961 [label=""]; s961 [label=""]; t961 [label=""]; u961 [label=""]; v961 [label=""]; w961

[label=""]; x961 [label=""]; y961 [label=""]; z961 [label=""]; a061 [label=""]; b061 [label=""]; c061

[label=""]; d061 [label=""]; e061 [label=""]; f061 [label=""]; g061 [label=""]; h061 [label=""]; i061

[label=""]; j061 [label=""]; k061 [label=""]; l061 [label=""]; m061 [label=""]; n061 [label=""]; o061

[label=""]; p061 [label=""]; q061 [label=""]; r061 [label=""]; s061 [label=""]; t061 [label=""]; u061

[label=""]; v061 [label=""]; w061 [label=""]; x061 [label=""]; y061 [label=""]; z061 [label=""]; a171

[label=""]; b171 [label=""]; c171 [label=""]; d171 [label=""]; e171 [label=""]; f171 [label=""]; g171
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[label=""]; h171 [label=""]; i171 [label=""]; j171 [label=""]; k171 [label=""]; l171 [label=""]; m171

[label=""]; n171 [label=""]; o171 [label=""]; p171 [label=""]; q171 [label=""]; r171 [label=""]; s171

[label=""]; t171 [label=""]; u171 [label=""]; v171 [label=""]; w171 [label=""]; x171 [label=""]; y171

[label=""]; z171 [label=""]; a271 [label=""]; b271 [label=""]; c271 [label=""]; d271 [label=""]; e271

[label=""]; f271 [label=""]; g271 [label=""]; h271 [label=""]; i271 [label=""]; j271 [label=""]; k271

[label=""]; l271 [label=""]; m271 [label=""]; n271 [label=""]; o271 [label=""]; p271 [label=""]; q271

[label=""]; r271 [label=""]; s271 [label=""]; t271 [label=""]; u271 [label=""]; v271 [label=""]; w271

[label=""]; x271 [label=""]; y271 [label=""]; z271 [label=""]; a371 [label=""]; b371 [label=""]; c371

[label=""]; d371 [label=""]; e371 [label=""]; f371 [label=""]; g371 [label=""]; h371 [label=""]; i371

[label=""]; j371 [label=""]; k371 [label=""]; l371 [label=""]; m371 [label=""]; n371 [label=""]; o371

[label=""]; p371 [label=""]; q371 [label=""]; r371 [label=""]; s371 [label=""]; t371 [label=""]; u371

[label=""]; v371 [label=""]; w371 [label=""]; x371 [label=""]; y371 [label=""]; z371 [label=""]; a471

[label=""]; b471 [label=""]; c471 [label=""]; d471 [label=""]; e471 [label=""]; f471 [label=""]; g471

[label=""]; h471 [label=""]; i471 [label=""]; j471 [label=""]; k471 [label=""]; l471 [label=""]; m471

[label=""]; n471 [label=""]; o471 [label=""]; p471 [label=""]; q471 [label=""]; r471 [label=""]; s471

[label=""]; t471 [label=""]; u471 [label=""]; v471 [label=""]; w471 [label=""]; x471 [label=""]; y471

[label=""]; z471 [label=""]; a571 [label=""]; b571 [label=""]; c571 [label=""]; d571 [label=""]; e571

[label=""]; f571 [label=""]; g571 [label=""]; h571 [label=""]; i571 [label=""]; j571 [label=""]; k571

[label=""]; l571 [label=""]; m571 [label=""]; n571 [label=""]; o571 [label=""]; p571 [label=""]; q571

[label=""]; r571 [label=""]; s571 [label=""]; t571 [label=""]; u571 [label=""]; v571 [label=""]; w571

[label=""]; x571 [label=""]; y571 [label=""]; z571 [label=""]; a671 [label=""]; b671 [label=""]; c671

[label=""]; d671 [label=""]; e671 [label=""]; f671 [label=""]; g671 [label=""]; h671 [label=""]; i671

[label=""]; j671 [label=""]; k671 [label=""]; l671 [label=""]; m671 [label=""]; n671 [label=""]; o671

[label=""]; p671 [label=""]; q671 [label=""]; r671 [label=""]; s671 [label=""]; t671 [label=""]; u671

[label=""]; v671 [label=""]; w671 [label=""]; x671 [label=""]; y671 [label=""]; z671 [label=""]; a771

[label=""]; b771 [label=""]; c771 [label=""]; d771 [label=""]; e771 [label=""]; f771 [label=""]; g771

[label=""]; h771 [label=""]; i771 [label=""]; j771 [label=""]; k771 [label=""]; l771 [label=""]; m771

[label=""]; n771 [label=""]; o771 [label=""]; p771 [label=""]; q771 [label=""]; r771 [label=""]; s771

[label=""]; t771 [label=""]; u771 [label=""]; v771 [label=""]; w771 [label=""]; x771 [label=""]; y771

[label=""]; z771 [label=""]; a871 [label=""]; b871 [label=""]; c871 [label=""]; d871 [label=""]; e871

[label=""]; f871 [label=""]; g871 [label=""]; h871 [label=""]; i871 [label=""]; j871 [label=""]; k871

[label=""]; l871 [label=""]; m871 [label=""]; n871 [label=""]; o871 [label=""]; p871 [label=""]; q871

[label=""]; r871 [label=""]; s871 [label=""]; t871 [label=""]; u871 [label=""]; v871 [label=""]; w871

[label=""]; x871 [label=""]; y871 [label=""]; z871 [label=""]; a971 [label=""]; b971 [label=""]; c971

[label=""]; d971 [label=""]; e971 [label=""]; f971 [label=""]; g971 [label=""]; h971 [label=""]; i971
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[label=""]; j971 [label=""]; k971 [label=""]; l971 [label=""]; m971 [label=""]; n971 [label=""]; o971

[label=""]; p971 [label=""]; q971 [label=""]; r971 [label=""]; s971 [label=""]; t971 [label=""]; u971

[label=""]; v971 [label=""]; w971 [label=""]; x971 [label=""]; y971 [label=""]; z971 [label=""]; a071

[label=""]; b071 [label=""]; c071 [label=""]; d071 [label=""]; e071 [label=""]; f071 [label=""]; g071

[label=""]; h071 [label=""]; i071 [label=""]; j071 [label=""]; k071 [label=""]; l071 [label=""]; m071

[label=""]; n071 [label=""]; o071 [label=""]; p071 [label=""]; q071 [label=""]; r071 [label=""]; s071

[label=""]; t071 [label=""]; u071 [label=""]; v071 [label=""]; w071 [label=""]; x071 [label=""]; y071

[label=""]; z071 [label=""]; a181 [label=""]; b181 [label=""]; c181 [label=""]; d181 [label=""]; e181

[label=""]; f181 [label=""]; g181 [label=""]; h181 [label=""]; i181 [label=""]; j181 [label=""]; k181

[label=""]; l181 [label=""]; m181 [label=""]; n181 [label=""]; o181 [label=""]; p181 [label=""]; q181

[label=""]; r181 [label=""]; s181 [label=""]; t181 [label=""]; u181 [label=""]; v181 [label=""]; w181

[label=""]; x181 [label=""]; y181 [label=""]; z181 [label=""]; a281 [label=""]; b281 [label=""]; c281

[label=""]; d281 [label=""]; e281 [label=""]; f281 [label=""]; g281 [label=""]; h281 [label=""]; i281

[label=""]; j281 [label=""]; k281 [label=""]; l281 [label=""]; m281 [label=""]; n281 [label=""]; o281

[label=""]; p281 [label=""]; q281 [label=""]; r281 [label=""]; s281 [label=""]; t281 [label=""]; u281

[label=""]; v281 [label=""]; w281 [label=""]; x281 [label=""]; y281 [label=""]; z281 [label=""]; a381

[label=""]; b381 [label=""]; c381 [label=""]; d381 [label=""]; e381 [label=""]; f381 [label=""]; g381

[label=""]; h381 [label=""]; i381 [label=""]; j381 [label=""]; k381 [label=""]; l381 [label=""]; m381

[label=""]; n381 [label=""]; o381 [label=""]; p381 [label=""]; q381 [label=""]; r381 [label=""]; s381

[label=""]; t381 [label=""]; u381 [label=""]; v381 [label=""]; w381 [label=""]; x381 [label=""]; y381

[label=""]; z381 [label=""]; a481 [label=""]; b481 [label=""]; c481 [label=""]; d481 [label=""]; e481

[label=""]; f481 [label=""]; g481 [label=""]; h481 [label=""]; i481 [label=""]; j481 [label=""]; k481

[label=""]; l481 [label=""]; m481 [label=""]; n481 [label=""]; o481 [label=""]; p481 [label=""]; q481

[label=""]; r481 [label=""]; s481 [label=""]; t481 [label=""]; u481 [label=""]; v481 [label=""]; w481

[label=""]; x481 [label=""]; y481 [label=""]; z481 [label=""]; a581 [label=""]; b581 [label=""]; c581

[label=""]; d581 [label=""]; e581 [label=""]; f581 [label=""]; g581 [label=""]; h581 [label=""]; i581

[label=""]; j581 [label=""]; k581 [label=""]; l581 [label=""]; m581 [label=""]; n581 [label=""]; o581

[label=""]; p581 [label=""]; q581 [label=""]; r581 [label=""]; s581 [label=""]; t581 [label=""]; u581

[label=""]; v581 [label=""]; w581 [label=""]; x581 [label=""]; y581 [label=""]; z581 [label=""]; a681

[label=""]; b681 [label=""]; c681 [label=""]; d681 [label=""]; e681 [label=""]; f681 [label=""]; g681

[label=""]; h681 [label=""]; i681 [label=""]; j681 [label=""]; k681 [label=""]; l681 [label=""]; m681

[label=""]; n681 [label=""]; o681 [label=""]; p681 [label=""]; q681 [label=""]; r681 [label=""]; s681

[label=""]; t681 [label=""]; u681 [label=""]; v681 [label=""]; w681 [label=""]; x681 [label=""]; y681

[label=""]; z681 [label=""]; a781 [label=""]; b781 [label=""]; c781 [label=""]; d781 [label=""]; e781

[label=""]; f781 [label=""]; g781 [label=""]; h781 [label=""]; i781 [label=""]; j781 [label=""]; k781
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[label=""]; l781 [label=""]; m781 [label=""]; n781 [label=""]; o781 [label=""]; p781 [label=""]; q781

[label=""]; r781 [label=""]; s781 [label=""]; t781 [label=""]; u781 [label=""]; v781 [label=""]; w781

[label=""]; x781 [label=""]; y781 [label=""]; z781 [label=""]; a881 [label=""]; b881 [label=""]; c881

[label=""]; d881 [label=""]; e881 [label=""]; f881 [label=""]; g881 [label=""]; h881 [label=""]; i881

[label=""]; j881 [label=""]; k881 [label=""]; l881 [label=""]; m881 [label=""]; n881 [label=""]; o881

[label=""]; p881 [label=""]; q881 [label=""]; r881 [label=""]; s881 [label=""]; t881 [label=""]; u881

[label=""]; v881 [label=""]; w881 [label=""]; x881 [label=""]; y881 [label=""]; z881 [label=""]; a981

[label=""]; b981 [label=""]; c981 [label=""]; d981 [label=""]; e981 [label=""]; f981 [label=""]; g981

[label=""]; h981 [label=""]; i981 [label=""]; j981 [label=""]; k981 [label=""]; l981 [label=""]; m981

[label=""]; n981 [label=""]; o981 [label=""]; p981 [label=""]; q981 [label=""]; r981 [label=""]; s981

[label=""]; t981 [label=""]; u981 [label=""]; v981 [label=""]; w981 [label=""]; x981 [label=""]; y981

[label=""]; z981 [label=""]; a081 [label=""]; b081 [label=""]; c081 [label=""]; d081 [label=""]; e081

[label=""]; f081 [label=""]; g081 [label=""]; h081 [label=""]; i081 [label=""]; j081 [label=""]; k081

[label=""]; l081 [label=""]; m081 [label=""]; n081 [label=""]; o081 [label=""]; p081 [label=""]; q081

[label=""]; r081 [label=""]; s081 [label=""]; t081 [label=""]; u081 [label=""]; v081 [label=""]; w081

[label=""]; x081 [label=""]; y081 [label=""]; z081 [label=""]; a191 [label=""]; b191 [label=""]; c191

[label=""]; d191 [label=""]; e191 [label=""]; f191 [label=""]; g191 [label=""]; h191 [label=""]; i191

[label=""]; j191 [label=""]; k191 [label=""]; l191 [label=""]; m191 [label=""]; n191 [label=""]; o191

[label=""]; p191 [label=""]; q191 [label=""]; r191 [label=""]; s191 [label=""]; t191 [label=""]; u191

[label=""]; v191 [label=""]; w191 [label=""]; x191 [label=""]; y191 [label=""]; z191 [label=""]; a291

[label=""]; b291 [label=""]; c291 [label=""]; d291 [label=""]; e291 [label=""]; f291 [label=""]; g291

[label=""]; h291 [label=""]; i291 [label=""]; j291 [label=""]; k291 [label=""]; l291 [label=""]; m291

[label=""]; n291 [label=""]; o291 [label=""]; p291 [label=""]; q291 [label=""]; r291 [label=""]; s291

[label=""]; t291 [label=""]; u291 [label=""]; v291 [label=""]; w291 [label=""]; x291 [label=""]; y291

[label=""]; z291 [label=""]; a391 [label=""]; b391 [label=""]; c391 [label=""]; d391 [label=""]; e391

[label=""]; f391 [label=""]; g391 [label=""]; h391 [label=""]; i391 [label=""]; j391 [label=""]; k391

[label=""]; l391 [label=""]; m391 [label=""]; n391 [label=""]; o391 [label=""]; p391 [label=""]; q391

[label=""]; r391 [label=""]; s391 [label=""]; t391 [label=""]; u391 [label=""]; v391 [label=""]; w391

[label=""]; x391 [label=""]; y391 [label=""]; z391 [label=""]; a491 [label=""]; b491 [label=""]; c491

[label=""]; d491 [label=""]; e491 [label=""]; f491 [label=""]; g491 [label=""]; h491 [label=""]; i491

[label=""]; j491 [label=""]; k491 [label=""]; l491 [label=""]; m491 [label=""]; n491 [label=""]; o491

[label=""]; p491 [label=""]; q491 [label=""]; r491 [label=""]; s491 [label=""]; t491 [label=""]; u491

[label=""]; v491 [label=""]; w491 [label=""]; x491 [label=""]; y491 [label=""]; z491 [label=""]; a591

[label=""]; b591 [label=""]; c591 [label=""]; d591 [label=""]; e591 [label=""]; f591 [label=""]; g591

[label=""]; h591 [label=""]; i591 [label=""]; j591 [label=""]; k591 [label=""]; l591 [label=""]; m591
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[label=""]; n591 [label=""]; o591 [label=""]; p591 [label=""]; q591 [label=""]; r591 [label=""]; s591

[label=""]; t591 [label=""]; u591 [label=""]; v591 [label=""]; w591 [label=""]; x591 [label=""]; y591

[label=""]; z591 [label=""]; a691 [label=""]; b691 [label=""]; c691 [label=""]; d691 [label=""]; e691

[label=""]; f691 [label=""]; g691 [label=""]; h691 [label=""]; i691 [label=""]; j691 [label=""]; k691

[label=""]; l691 [label=""]; m691 [label=""]; n691 [label=""]; o691 [label=""]; p691 [label=""]; q691

[label=""]; r691 [label=""]; s691 [label=""]; t691 [label=""]; u691 [label=""]; v691 [label=""]; w691

[label=""]; x691 [label=""]; y691 [label=""]; z691 [label=""]; a791 [label=""]; b791 [label=""]; c791

[label=""]; d791 [label=""]; e791 [label=""]; f791 [label=""]; g791 [label=""]; h791 [label=""]; i791

[label=""]; j791 [label=""]; k791 [label=""]; l791 [label=""]; m791 [label=""]; n791 [label=""]; o791

[label=""]; p791 [label=""]; q791 [label=""]; r791 [label=""]; s791 [label=""]; t791 [label=""]; u791

[label=""]; v791 [label=""]; w791 [label=""]; x791 [label=""]; y791 [label=""]; z791 [label=""]; a891

[label=""]; b891 [label=""]; c891 [label=""]; d891 [label=""]; e891 [label=""]; f891 [label=""]; g891

[label=""]; h891 [label=""]; i891 [label=""]; j891 [label=""]; k891 [label=""]; l891 [label=""]; m891

[label=""]; n891 [label=""]; o891 [label=""]; p891 [label=""]; q891 [label=""]; r891 [label=""]; s891

[label=""]; t891 [label=""]; u891 [label=""]; v891 [label=""]; w891 [label=""]; x891 [label=""]; y891

[label=""]; z891 [label=""]; a991 [label=""]; b991 [label=""]; c991 [label=""]; d991 [label=""]; e991

[label=""]; f991 [label=""]; g991 [label=""]; h991 [label=""]; i991 [label=""]; j991 [label=""]; k991

[label=""]; l991 [label=""]; m991 [label=""]; n991 [label=""]; o991 [label=""]; p991 [label=""]; q991

[label=""]; r991 [label=""]; s991 [label=""]; t991 [label=""]; u991 [label=""]; v991 [label=""]; w991

[label=""]; x991 [label=""]; y991 [label=""]; z991 [label=""]; a091 [label=""]; b091 [label=""]; c091

[label=""]; d091 [label=""]; e091 [label=""]; f091 [label=""]; g091 [label=""]; h091 [label=""]; i091

[label=""]; j091 [label=""]; k091 [label=""]; l091 [label=""]; m091 [label=""]; n091 [label=""]; o091

[label=""]; p091 [label=""]; q091 [label=""]; r091 [label=""]; s091 [label=""]; t091 [label=""]; u091

[label=""]; v091 [label=""]; w091 [label=""]; x091 [label=""]; y091 [label=""]; z091 [label=""]; a101

[label=""]; b101 [label=""]; c101 [label=""]; d101 [label=""]; e101 [label=""]; f101 [label=""]; g101

[label=""]; h101 [label=""]; i101 [label=""]; j101 [label=""]; k101 [label=""]; l101 [label=""]; m101

[label=""]; n101 [label=""]; o101 [label=""]; p101 [label=""]; q101 [label=""]; r101 [label=""]; s101

[label=""]; t101 [label=""]; u101 [label=""]; v101 [label=""]; w101 [label=""]; x101 [label=""]; y101

[label=""]; z101 [label=""]; a201 [label=""]; b201 [label=""]; c201 [label=""]; d201 [label=""]; e201

[label=""]; f201 [label=""]; g201 [label=""]; h201 [label=""]; i201 [label=""]; j201 [label=""]; k201

[label=""]; l201 [label=""]; m201 [label=""]; n201 [label=""]; o201 [label=""]; p201 [label=""]; q201

[label=""]; r201 [label=""]; s201 [label=""]; t201 [label=""]; u201 [label=""]; v201 [label=""]; w201

[label=""]; x201 [label=""]; y201 [label=""]; z201 [label=""]; a301 [label=""]; b301 [label=""]; c301

[label=""]; d301 [label=""]; e301 [label=""]; f301 [label=""]; g301 [label=""]; h301 [label=""]; i301

[label=""]; j301 [label=""]; k301 [label=""]; l301 [label=""]; m301 [label=""]; n301 [label=""]; o301
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[label=""]; p301 [label=""]; q301 [label=""]; r301 [label=""]; s301 [label=""]; t301 [label=""]; u301

[label=""]; v301 [label=""]; w301 [label=""]; x301 [label=""]; y301 [label=""]; z301 [label=""]; a401

[label=""]; b401 [label=""]; c401 [label=""]; d401 [label=""]; e401 [label=""]; f401 [label=""]; g401

[label=""]; h401 [label=""]; i401 [label=""]; j401 [label=""]; k401 [label=""]; l401 [label=""]; m401

[label=""]; n401 [label=""]; o401 [label=""]; p401 [label=""]; q401 [label=""]; r401 [label=""]; s401

[label=""]; t401 [label=""]; u401 [label=""]; v401 [label=""]; w401 [label=""]; x401 [label=""]; y401

[label=""]; z401 [label=""]; a501 [label=""]; b501 [label=""]; c501 [label=""]; d501 [label=""]; e501

[label=""]; f501 [label=""]; g501 [label=""]; h501 [label=""]; i501 [label=""]; j501 [label=""]; k501

[label=""]; l501 [label=""]; m501 [label=""]; n501 [label=""]; o501 [label=""]; p501 [label=""]; q501

[label=""]; r501 [label=""]; s501 [label=""]; t501 [label=""]; u501 [label=""]; v501 [label=""]; w501

[label=""]; x501 [label=""]; y501 [label=""]; z501 [label=""]; a601 [label=""]; b601 [label=""]; c601

[label=""]; d601 [label=""]; e601 [label=""]; f601 [label=""]; g601 [label=""]; h601 [label=""]; i601

[label=""]; j601 [label=""]; k601 [label=""]; l601 [label=""]; m601 [label=""]; n601 [label=""]; o601

[label=""]; p601 [label=""]; q601 [label=""]; r601 [label=""]; s601 [label=""]; t601 [label=""]; u601

[label=""]; v601 [label=""]; w601 [label=""]; x601 [label=""]; y601 [label=""]; z601 [label=""]; a701

[label=""]; b701 [label=""]; c701 [label=""]; d701 [label=""]; e701 [label=""]; f701 [label=""]; g701

[label=""]; h701 [label=""]; i701 [label=""]; j701 [label=""]; k701 [label=""]; l701 [label=""]; m701

[label=""]; n701 [label=""]; o701 [label=""]; p701 [label=""]; q701 [label=""]; r701 [label=""]; s701

[label=""]; t701 [label=""]; u701 [label=""]; v701 [label=""]; w701 [label=""]; x701 [label=""]; y701

[label=""]; z701 [label=""]; a801 [label=""]; b801 [label=""]; c801 [label=""]; d801 [label=""]; e801

[label=""]; f801 [label=""]; g801 [label=""]; h801 [label=""]; i801 [label=""]; j801 [label=""]; k801

[label=""]; l801 [label=""]; m801 [label=""]; n801 [label=""]; o801 [label=""]; p801 [label=""]; q801

[label=""]; r801 [label=""]; s801 [label=""]; t801 [label=""]; u801 [label=""]; v801 [label=""]; w801

[label=""]; x801 [label=""]; y801 [label=""]; z801 [label=""]; a901 [label=""]; b901 [label=""]; c901

[label=""]; d901 [label=""]; e901 [label=""]; f901 [label=""]; g901 [label=""]; h901 [label=""]; i901

[label=""]; j901 [label=""]; k901 [label=""]; l901 [label=""]; m901 [label=""]; n901 [label=""]; o901

[label=""]; p901 [label=""]; q901 [label=""]; r901 [label=""]; s901 [label=""]; t901 [label=""]; u901

[label=""]; v901 [label=""]; w901 [label=""]; x901 [label=""]; y901 [label=""]; z901 [label=""]; a001

[label=""]; b001 [label=""]; c001 [label=""]; d001 [label=""]; e001 [label=""]; f001 [label=""]; g001

[label=""]; h001 [label=""]; i001 [label=""]; j001 [label=""]; k001 [label=""]; l001 [label=""]; m001

[label=""]; n001 [label=""]; o001 [label=""]; p001 [label=""]; q001 [label=""]; r001 [label=""]; s001

[label=""]; t001 [label=""]; u001 [label=""]; v001 [label=""]; w001 [label=""]; x001 [label=""]; y001

[label=""]; z001 [label=""]; a112 [label=""]; b112 [label=""]; c112 [label=""]; d112 [label=""]; e112

[label=""]; f112 [label=""]; g112 [label=""]; h112 [label=""]; i112 [label=""]; j112 [label=""]; k112

[label=""]; l112 [label=""]; m112 [label=""]; n112 [label=""]; o112 [label=""]; p112 [label=""]; q112
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[label=""]; r112 [label=""]; s112 [label=""]; t112 [label=""]; u112 [label=""]; v112 [label=""]; w112

[label=""]; x112 [label=""]; y112 [label=""]; z112 [label=""]; a212 [label=""]; b212 [label=""]; c212

[label=""]; d212 [label=""]; e212 [label=""]; f212 [label=""]; g212 [label=""]; h212 [label=""]; i212

[label=""]; j212 [label=""]; k212 [label=""]; l212 [label=""]; m212 [label=""]; n212 [label=""]; o212

[label=""]; p212 [label=""]; q212 [label=""]; r212 [label=""]; s212 [label=""]; t212 [label=""]; u212

[label=""]; v212 [label=""]; w212 [label=""]; x212 [label=""]; y212 [label=""]; z212 [label=""]; a312

[label=""]; b312 [label=""]; c312 [label=""]; d312 [label=""]; e312 [label=""]; f312 [label=""]; g312

[label=""]; h312 [label=""]; i312 [label=""]; j312 [label=""]; k312 [label=""]; l312 [label=""]; m312

[label=""]; n312 [label=""]; o312 [label=""]; p312 [label=""]; q312 [label=""]; r312 [label=""]; s312

[label=""]; t312 [label=""]; u312 [label=""]; v312 [label=""]; w312 [label=""]; x312 [label=""]; y312

[label=""]; z312 [label=""]; a412 [label=""]; b412 [label=""]; c412 [label=""]; d412 [label=""]; e412

[label=""]; f412 [label=""]; g412 [label=""]; h412 [label=""]; i412 [label=""]; j412 [label=""]; k412

[label=""]; l412 [label=""]; m412 [label=""]; n412 [label=""]; o412 [label=""]; p412 [label=""]; q412

[label=""]; r412 [label=""]; s412 [label=""]; t412 [label=""]; u412 [label=""]; v412 [label=""]; w412

[label=""]; x412 [label=""]; y412 [label=""]; z412 [label=""]; a512 [label=""]; b512 [label=""]; c512

[label=""]; d512 [label=""]; e512 [label=""]; f512 [label=""]; g512 [label=""]; h512 [label=""]; i512

[label=""]; j512 [label=""]; k512 [label=""]; l512 [label=""]; m512 [label=""]; n512 [label=""]; o512

[label=""]; p512 [label=""]; q512 [label=""]; r512 [label=""]; s512 [label=""]; t512 [label=""]; u512

[label=""]; v512 [label=""]; w512 [label=""]; x512 [label=""]; y512 [label=""]; z512 [label=""]; a612

[label=""]; b612 [label=""]; c612 [label=""]; d612 [label=""]; e612 [label=""]; f612 [label=""]; g612

[label=""]; h612 [label=""]; i612 [label=""]; j612 [label=""]; k612 [label=""]; l612 [label=""]; m612

[label=""]; n612 [label=""]; o612 [label=""]; p612 [label=""]; q612 [label=""]; r612 [label=""]; s612

[label=""]; t612 [label=""]; u612 [label=""]; v612 [label=""]; w612 [label=""]; x612 [label=""]; y612

[label=""]; z612 [label=""]; a712 [label=""]; b712 [label=""]; c712 [label=""]; d712 [label=""]; e712

[label=""]; f712 [label=""]; g712 [label=""]; h712 [label=""]; i712 [label=""]; j712 [label=""]; k712

[label=""]; l712 [label=""]; m712 [label=""]; n712 [label=""]; o712 [label=""]; p712 [label=""]; q712

[label=""]; r712 [label=""]; s712 [label=""]; t712 [label=""]; u712 [label=""]; v712 [label=""]; w712

[label=""]; x712 [label=""]; y712 [label=""]; z712 [label=""]; a812 [label=""]; b812 [label=""]; c812

[label=""]; d812 [label=""]; e812 [label=""]; f812 [label=""]; g812 [label=""]; h812 [label=""]; i812

[label=""]; j812 [label=""]; k812 [label=""]; l812 [label=""]; m812 [label=""]; n812 [label=""]; o812

[label=""]; p812 [label=""]; q812 [label=""]; r812 [label=""]; s812 [label=""]; t812 [label=""]; u812

[label=""]; v812 [label=""]; w812 [label=""]; x812 [label=""]; y812 [label=""]; z812 [label=""]; a912

[label=""]; b912 [label=""]; c912 [label=""]; d912 [label=""]; e912 [label=""]; f912 [label=""]; g912

[label=""]; h912 [label=""]; i912 [label=""]; j912 [label=""]; k912 [label=""]; l912 [label=""]; m912

[label=""]; n912 [label=""]; o912 [label=""]; p912 [label=""]; q912 [label=""]; r912 [label=""]; s912
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[label=""]; t912 [label=""]; u912 [label=""]; v912 [label=""]; w912 [label=""]; x912 [label=""]; y912

[label=""]; z912 [label=""]; a012 [label=""]; b012 [label=""]; c012 [label=""]; d012 [label=""]; e012

[label=""]; f012 [label=""]; g012 [label=""]; h012 [label=""]; i012 [label=""]; j012 [label=""]; k012

[label=""]; l012 [label=""]; m012 [label=""]; n012 [label=""]; o012 [label=""]; p012 [label=""]; q012

[label=""]; r012 [label=""]; s012 [label=""]; t012 [label=""]; u012 [label=""]; v012 [label=""]; w012

[label=""]; x012 [label=""]; y012 [label=""]; z012 [label=""]; a122 [label=""]; b122 [label=""]; c122

[label=""]; d122 [label=""]; e122 [label=""]; f122 [label=""]; g122 [label=""]; h122 [label=""]; i122

[label=""]; j122 [label=""]; k122 [label=""]; l122 [label=""]; m122 [label=""]; n122 [label=""]; o122

[label=""]; p122 [label=""]; q122 [label=""]; r122 [label=""]; s122 [label=""]; t122 [label=""]; u122

[label=""]; v122 [label=""]; w122 [label=""]; x122 [label=""]; y122 [label=""]; z122 [label=""]; a222

[label=""]; b222 [label=""]; c222 [label=""]; d222 [label=""]; e222 [label=""]; f222 [label=""]; g222

[label=""]; h222 [label=""]; i222 [label=""]; j222 [label=""]; k222 [label=""]; l222 [label=""]; m222

[label=""]; n222 [label=""]; o222 [label=""]; p222 [label=""]; q222 [label=""]; r222 [label=""]; s222

[label=""]; t222 [label=""]; u222 [label=""]; v222 [label=""]; w222 [label=""]; x222 [label=""]; y222

[label=""]; z222 [label=""]; a322 [label=""]; b322 [label=""]; c322 [label=""]; d322 [label=""]; e322

[label=""]; f322 [label=""]; g322 [label=""]; h322 [label=""]; i322 [label=""]; j322 [label=""]; k322

[label=""]; l322 [label=""]; m322 [label=""]; n322 [label=""]; o322 [label=""]; p322 [label=""]; q322

[label=""]; r322 [label=""]; s322 [label=""]; t322 [label=""]; u322 [label=""]; v322 [label=""]; w322

[label=""]; x322 [label=""]; y322 [label=""]; z322 [label=""]; a422 [label=""]; b422 [label=""]; c422

[label=""]; d422 [label=""]; e422 [label=""]; f422 [label=""]; g422 [label=""]; h422 [label=""]; i422

[label=""]; j422 [label=""]; k422 [label=""]; l422 [label=""]; m422 [label=""]; n422 [label=""]; o422

[label=""]; p422 [label=""]; q422 [label=""]; r422 [label=""]; s422 [label=""]; t422 [label=""]; u422

[label=""]; v422 [label=""]; w422 [label=""]; x422 [label=""]; y422 [label=""]; z422 [label=""]; a522

[label=""]; b522 [label=""]; c522 [label=""]; d522 [label=""]; e522 [label=""]; f522 [label=""]; g522

[label=""]; h522 [label=""]; i522 [label=""]; j522 [label=""]; k522 [label=""]; l522 [label=""]; m522

[label=""]; n522 [label=""]; o522 [label=""]; p522 [label=""]; q522 [label=""]; r522 [label=""]; s522

[label=""]; t522 [label=""]; u522 [label=""]; v522 [label=""]; w522 [label=""]; x522 [label=""]; y522

[label=""]; z522 [label=""]; a622 [label=""]; b622 [label=""]; c622 [label=""]; d622 [label=""]; e622

[label=""]; f622 [label=""]; g622 [label=""]; h622 [label=""]; i622 [label=""]; j622 [label=""]; k622

[label=""]; l622 [label=""]; m622 [label=""]; n622 [label=""]; o622 [label=""]; p622 [label=""]; q622

[label=""]; r622 [label=""]; s622 [label=""]; t622 [label=""]; u622 [label=""]; v622 [label=""]; w622

[label=""]; x622 [label=""]; y622 [label=""]; z622 [label=""]; a722 [label=""]; b722 [label=""]; c722

[label=""]; d722 [label=""]; e722 [label=""]; f722 [label=""]; g722 [label=""]; h722 [label=""]; i722

[label=""]; j722 [label=""]; k722 [label=""]; l722 [label=""]; m722 [label=""]; n722 [label=""]; o722

[label=""]; p722 [label=""]; q722 [label=""]; r722 [label=""]; s722 [label=""]; t722 [label=""]; u722
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[label=""]; v722 [label=""]; w722 [label=""]; x722 [label=""]; y722 [label=""]; z722 [label=""]; a822

[label=""]; b822 [label=""]; c822 [label=""]; d822 [label=""]; e822 [label=""]; f822 [label=""]; g822

[label=""]; h822 [label=""]; i822 [label=""]; j822 [label=""]; k822 [label=""]; l822 [label=""]; m822

[label=""]; n822 [label=""]; o822 [label=""]; p822 [label=""]; q822 [label=""]; r822 [label=""]; s822

[label=""]; t822 [label=""]; u822 [label=""]; v822 [label=""]; w822 [label=""]; x822 [label=""]; y822

[label=""]; z822 [label=""]; a922 [label=""]; b922 [label=""]; c922 [label=""]; d922 [label=""]; e922

[label=""]; f922 [label=""]; g922 [label=""]; h922 [label=""]; i922 [label=""]; j922 [label=""]; k922

[label=""]; l922 [label=""]; m922 [label=""]; n922 [label=""]; o922 [label=""]; p922 [label=""]; q922

[label=""]; r922 [label=""]; s922 [label=""]; t922 [label=""]; u922 [label=""]; v922 [label=""]; w922

[label=""]; x922 [label=""]; y922 [label=""]; z922 [label=""]; a022 [label=""]; b022 [label=""]; c022

[label=""]; d022 [label=""]; e022 [label=""]; f022 [label=""]; g022 [label=""]; h022 [label=""]; i022

[label=""]; j022 [label=""]; k022 [label=""]; l022 [label=""]; m022 [label=""]; n022 [label=""]; o022

[label=""]; p022 [label=""]; q022 [label=""]; r022 [label=""]; s022 [label=""]; t022 [label=""]; u022

[label=""]; v022 [label=""]; w022 [label=""]; x022 [label=""]; y022 [label=""]; z022 [label=""]; a132

[label=""]; b132 [label=""]; c132 [label=""]; d132 [label=""]; e132 [label=""]; f132 [label=""]; g132

[label=""]; h132 [label=""]; i132 [label=""]; j132 [label=""]; k132 [label=""]; l132 [label=""]; m132

[label=""]; n132 [label=""]; o132 [label=""]; p132 [label=""]; q132 [label=""]; r132 [label=""]; s132

[label=""]; t132 [label=""]; u132 [label=""]; v132 [label=""]; w132 [label=""]; x132 [label=""]; y132

[label=""]; z132 [label=""]; a232 [label=""]; b232 [label=""]; c232 [label=""]; d232 [label=""]; e232

[label=""]; f232 [label=""]; g232 [label=""]; h232 [label=""]; i232 [label=""]; j232 [label=""]; k232

[label=""]; l232 [label=""]; m232 [label=""]; n232 [label=""]; o232 [label=""]; p232 [label=""]; q232

[label=""]; r232 [label=""]; s232 [label=""]; t232 [label=""]; u232 [label=""]; v232 [label=""]; w232

[label=""]; x232 [label=""]; y232 [label=""]; z232 [label=""]; a332 [label=""]; b332 [label=""]; c332

[label=""]; d332 [label=""]; e332 [label=""]; f332 [label=""]; g332 [label=""]; h332 [label=""]; i332

[label=""]; j332 [label=""]; k332 [label=""]; l332 [label=""]; m332 [label=""]; n332 [label=""]; o332

[label=""]; p332 [label=""]; q332 [label=""]; r332 [label=""]; s332 [label=""]; t332 [label=""]; u332

[label=""]; v332 [label=""]; w332 [label=""]; x332 [label=""]; y332 [label=""]; z332 [label=""]; a432

[label=""]; b432 [label=""]; c432 [label=""]; d432 [label=""]; e432 [label=""]; f432 [label=""]; g432

[label=""]; h432 [label=""]; i432 [label=""]; j432 [label=""]; k432 [label=""]; l432 [label=""]; m432

[label=""]; n432 [label=""]; o432 [label=""]; p432 [label=""]; q432 [label=""]; r432 [label=""]; s432

[label=""]; t432 [label=""]; u432 [label=""]; v432 [label=""]; w432 [label=""]; x432 [label=""]; y432

[label=""]; z432 [label=""]; a532 [label=""]; b532 [label=""]; c532 [label=""]; d532 [label=""]; e532

[label=""]; f532 [label=""]; g532 [label=""]; h532 [label=""]; i532 [label=""]; j532 [label=""]; k532

[label=""]; l532 [label=""]; m532 [label=""]; n532 [label=""]; o532 [label=""]; p532 [label=""]; q532

[label=""]; r532 [label=""]; s532 [label=""]; t532 [label=""]; u532 [label=""]; v532 [label=""]; w532
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[label=""]; x532 [label=""]; y532 [label=""]; z532 [label=""]; a632 [label=""]; b632 [label=""]; c632

[label=""]; d632 [label=""]; e632 [label=""]; f632 [label=""]; g632 [label=""]; h632 [label=""]; i632

[label=""]; j632 [label=""]; k632 [label=""]; l632 [label=""]; m632 [label=""]; n632 [label=""]; o632

[label=""]; p632 [label=""]; q632 [label=""]; r632 [label=""]; s632 [label=""]; t632 [label=""]; u632

[label=""]; v632 [label=""]; w632 [label=""]; x632 [label=""]; y632 [label=""]; z632 [label=""]; a732

[label=""]; b732 [label=""]; c732 [label=""]; d732 [label=""]; e732 [label=""]; f732 [label=""]; g732

[label=""]; h732 [label=""]; i732 [label=""]; j732 [label=""]; k732 [label=""]; l732 [label=""]; m732

[label=""]; n732 [label=""]; o732 [label=""]; p732 [label=""]; q732 [label=""]; r732 [label=""]; s732

[label=""]; t732 [label=""]; u732 [label=""]; v732 [label=""]; w732 [label=""]; x732 [label=""]; y732

[label=""]; z732 [label=""]; a832 [label=""]; b832 [label=""]; c832 [label=""]; d832 [label=""]; e832

[label=""]; f832 [label=""]; g832 [label=""]; h832 [label=""]; i832 [label=""]; j832 [label=""]; k832

[label=""]; l832 [label=""]; m832 [label=""]; n832 [label=""]; o832 [label=""]; p832 [label=""]; q832

[label=""]; r832 [label=""]; s832 [label=""]; t832 [label=""]; u832 [label=""]; v832 [label=""]; w832

[label=""]; x832 [label=""]; y832 [label=""]; z832 [label=""]; a932 [label=""]; b932 [label=""]; c932

[label=""]; d932 [label=""]; e932 [label=""]; f932 [label=""]; g932 [label=""]; h932 [label=""]; i932

[label=""]; j932 [label=""]; k932 [label=""]; l932 [label=""]; m932 [label=""]; n932 [label=""]; o932

[label=""]; p932 [label=""]; q932 [label=""]; r932 [label=""]; s932 [label=""]; t932 [label=""]; u932

[label=""]; v932 [label=""]; w932 [label=""]; x932 [label=""]; y932 [label=""]; z932 [label=""]; a032

[label=""]; b032 [label=""]; c032 [label=""]; d032 [label=""]; e032 [label=""]; f032 [label=""]; g032

[label=""]; h032 [label=""]; i032 [label=""]; j032 [label=""]; k032 [label=""]; l032 [label=""]; m032

[label=""]; n032 [label=""]; o032 [label=""]; p032 [label=""];

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Chloro-2,6-
dimethylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031691#4-chloro-2-6-dimethylquinoline-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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